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  • Product: 2-[3-(Cyanomethoxy)phenyl]acetic acid
  • CAS: 1248672-51-6

Core Science & Biosynthesis

Foundational

A Technical Guide to 2-[3-(Cyanomethoxy)phenyl]acetic acid: Synthesis, Characterization, and Applications

Abstract This technical guide provides a comprehensive overview of 2-[3-(Cyanomethoxy)phenyl]acetic acid, a functionalized derivative of phenylacetic acid. Phenylacetic acid and its analogues are crucial structural motif...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive overview of 2-[3-(Cyanomethoxy)phenyl]acetic acid, a functionalized derivative of phenylacetic acid. Phenylacetic acid and its analogues are crucial structural motifs in a vast array of biologically active molecules, including pharmaceuticals and agrochemicals.[1][2] This document details the compound's chemical identifiers, predicted physicochemical properties, and robust methodologies for its synthesis and purification. Furthermore, it outlines standard analytical techniques for structural elucidation and purity assessment. The guide also explores the potential applications of 2-[3-(Cyanomethoxy)phenyl]acetic acid as a versatile building block in medicinal chemistry and drug development, drawing parallels with established phenylacetic acid derivatives. This paper is intended for researchers, chemists, and professionals in the pharmaceutical and life sciences industries.

Chemical Identity and Physicochemical Properties

While a specific CAS (Chemical Abstracts Service) number for 2-[3-(Cyanomethoxy)phenyl]acetic acid is not readily found in major chemical databases as of the date of this publication, its identity can be unequivocally established through its IUPAC name and chemical structure. The absence of a dedicated CAS number suggests it may be a novel or less-common research chemical. For reference, the closely related compound, 2-(3-Cyanophenyl)acetic acid, is registered under CAS number 1878-71-3.[3][4]

The core structure consists of a phenylacetic acid scaffold substituted at the meta-position (C3) with a cyanomethoxy group (-O-CH₂-C≡N). This functionalization introduces both an ether linkage and a nitrile group, significantly influencing the molecule's polarity, reactivity, and potential for further chemical modification.

Table 1: Identifiers and Predicted Physicochemical Properties

IdentifierValueSource/Method
IUPAC Name 2-[3-(Cyanomethoxy)phenyl]acetic acidIUPAC Nomenclature
Chemical Formula C₁₀H₉NO₃Elemental Composition
Molecular Weight 191.18 g/mol Calculation
Canonical SMILES C1=CC(=CC(=C1)CC(=O)O)OCC#NStructure to SMILES
InChI Key (Predicted)Structure to InChI
Predicted pKa ~4.2Estimated from Phenylacetic Acid (pKa 4.31)[1]
Predicted LogP ~1.5 - 2.0Estimation based on related structures[5][6]
Physical Form Expected to be a solid at room temperatureAnalogy to similar compounds[3]

Synthesis and Manufacturing

The synthesis of 2-[3-(Cyanomethoxy)phenyl]acetic acid can be achieved through several reliable synthetic routes. The selection of a particular pathway may depend on the availability of starting materials, desired scale, and laboratory capabilities. Below are two field-proven methodologies.

Method A: Williamson Ether Synthesis from a Hydroxyphenylacetic Acid Derivative

This is a classic and highly effective method for forming the ether linkage. The causality behind this choice rests on the robust nature of the Sₙ2 reaction between an alkoxide and a primary alkyl halide. To prevent unwanted side reactions, such as esterification of the carboxylic acid, it is prudent to use a protected form of the acid, typically a methyl or ethyl ester.

Experimental Protocol:

  • Esterification: In a round-bottom flask, dissolve methyl 2-(3-hydroxyphenyl)acetate (1.0 eq) in acetone or DMF. Add potassium carbonate (K₂CO₃, 1.5 eq) as a mild base.

  • Ether Formation: To the stirring suspension, add 2-chloroacetonitrile (1.2 eq). Equip the flask with a reflux condenser and heat the mixture at 60-80°C for 4-6 hours, monitoring the reaction by TLC.

  • Work-up and Isolation: After completion, cool the reaction mixture and filter off the inorganic salts. Concentrate the filtrate under reduced pressure to obtain the crude ester, methyl 2-[3-(cyanomethoxy)phenyl]acetate.

  • Hydrolysis: Dissolve the crude ester in a mixture of methanol and water. Add sodium hydroxide (NaOH, 2.0 eq) and stir at room temperature until the ester is fully hydrolyzed.

  • Purification: Neutralize the reaction mixture with aqueous HCl (1M) to an acidic pH (~2-3), which will precipitate the final product. The solid can then be collected by filtration, washed with cold water, and purified by recrystallization from a suitable solvent like an ethanol/water mixture.

Synthesis_Workflow_A start Methyl 2-(3-hydroxyphenyl)acetate reagent1 2-Chloroacetonitrile, K2CO3 Acetone/DMF, 60-80°C intermediate Methyl 2-[3-(cyanomethoxy)phenyl]acetate reagent1->intermediate Williamson Ether Synthesis reagent2 1. NaOH (aq) 2. HCl (aq) product 2-[3-(Cyanomethoxy)phenyl]acetic acid reagent2->product Ester Hydrolysis

Caption: Workflow for Williamson Ether Synthesis approach.

Method B: Hydrolysis of a Phenylacetonitrile Precursor

An alternative strategy involves the formation of the ether linkage first, followed by the conversion of a benzyl cyanide group to the desired carboxylic acid. The hydrolysis of nitriles to carboxylic acids is a fundamental transformation in organic synthesis.[7]

Experimental Protocol:

  • Ether Synthesis: Start with 3-hydroxyphenylacetonitrile. In a suitable solvent like acetone, add K₂CO₃ (1.5 eq) and 2-chloroacetonitrile (1.2 eq).

  • Reaction: Heat the mixture to reflux for 4-6 hours until the starting material is consumed (monitored by TLC).

  • Isolation of Intermediate: Cool the reaction, filter the salts, and evaporate the solvent to yield crude 3-(cyanomethoxy)phenylacetonitrile.

  • Nitrile Hydrolysis: The crude nitrile can be hydrolyzed under either acidic or basic conditions. For acid-catalyzed hydrolysis, reflux the nitrile in a mixture of concentrated sulfuric acid and water.[7]

  • Purification: After hydrolysis is complete, cool the mixture and pour it onto ice. The precipitated product is collected by filtration, washed, and recrystallized.

Analytical Characterization

To ensure the identity and purity of the synthesized 2-[3-(Cyanomethoxy)phenyl]acetic acid, a combination of spectroscopic and chromatographic methods should be employed.

Table 2: Expected Analytical Data

TechniqueExpected Results
¹H NMR - Singlet for the methylene protons of the acetic acid group (~3.6 ppm).- Singlet for the methylene protons of the cyanomethoxy group (~4.9 ppm).- Multiplets for the aromatic protons (~6.9-7.3 ppm).- Broad singlet for the carboxylic acid proton (>10 ppm).
¹³C NMR - Signal for the nitrile carbon (~115-120 ppm).- Signals for the two methylene carbons (~40 ppm and ~55 ppm).- Signals for the aromatic carbons (~115-160 ppm).- Signal for the carbonyl carbon of the carboxylic acid (>170 ppm).
IR Spectroscopy - Strong, sharp peak for the nitrile (C≡N) stretch (~2250 cm⁻¹).- Strong, broad peak for the O-H stretch of the carboxylic acid (~2500-3300 cm⁻¹).- Strong peak for the carbonyl (C=O) stretch (~1700 cm⁻¹).
Mass Spec (ESI-) Expected [M-H]⁻ ion at m/z 190.05.
HPLC A single major peak indicating high purity when analyzed using a suitable C18 column and mobile phase (e.g., acetonitrile/water with 0.1% formic acid).

Applications in Research and Drug Development

Phenylacetic acid derivatives are privileged scaffolds in medicinal chemistry, forming the core of many therapeutic agents.[2][8] The incorporation of a cyanomethoxy group offers several advantages for drug design:

  • Hydrogen Bond Acceptor: The oxygen and nitrogen atoms can act as hydrogen bond acceptors, potentially improving interactions with biological targets.

  • Metabolic Stability: The ether linkage is generally more stable to metabolic degradation than an ester group.

  • Modulation of Physicochemical Properties: The cyanomethoxy group alters the lipophilicity and electronic properties of the molecule, which can be fine-tuned to optimize absorption, distribution, metabolism, and excretion (ADME) profiles.

  • Versatile Chemical Handle: The nitrile group can be hydrolyzed to a carboxylic acid or an amide, or reduced to an amine, providing a reactive site for further derivatization in the synthesis of compound libraries.

This compound could serve as a key intermediate in the synthesis of novel non-steroidal anti-inflammatory drugs (NSAIDs), enzyme inhibitors, or as a linker in more complex molecules like PROTACs.[9]

Applications cluster_0 Key Functional Groups cluster_1 Potential Therapeutic Areas Core 2-[3-(Cyanomethoxy)phenyl]acetic acid Carboxylic Acid Carboxylic Acid Core:f0->Carboxylic Acid Bioisostere for other groups Cyanomethoxy Group Cyanomethoxy Group Core:f0->Cyanomethoxy Group Modulates polarity & H-bonding Linkers Linkers for Complex Molecules Core:f0->Linkers NSAIDs Anti-inflammatory (NSAIDs) Carboxylic Acid->NSAIDs EnzymeInhibitors Enzyme Inhibitors Cyanomethoxy Group->EnzymeInhibitors Antimicrobials Antimicrobials Cyanomethoxy Group->Antimicrobials

Caption: Potential applications derived from the core structure.

Safety and Handling

Based on the safety profiles of related compounds like 2-(3-Cyanophenyl)acetic acid, 2-[3-(Cyanomethoxy)phenyl]acetic acid should be handled with care in a well-ventilated laboratory fume hood.[3] It is predicted to be harmful if swallowed and may cause skin and eye irritation. Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, is required.

  • Hazard Statements (Predicted): H302 (Harmful if swallowed), H317 (May cause an allergic skin reaction).[3]

  • Precautionary Statements (Predicted): P280 (Wear protective gloves/protective clothing/eye protection/face protection).[3]

Conclusion

2-[3-(Cyanomethoxy)phenyl]acetic acid is a valuable, functionalized building block with significant potential in synthetic and medicinal chemistry. While not yet a catalogued commodity, its synthesis is straightforward using established organic chemistry principles. This guide provides the necessary technical information for its preparation, characterization, and strategic application in research and development. The unique combination of a phenylacetic acid core with a cyanomethoxy substituent makes it an attractive starting point for the discovery of novel bioactive compounds.

References

  • Inventiva Pharma. (n.d.). Synthesis of substituted phenyl acetic acid and 5-membered heterocycles derivatives. Retrieved from [Link]

  • PubChem. (n.d.). 2-Methoxyphenylacetic acid. Retrieved from [Link]

  • Wikipedia. (n.d.). Phenylacetic acid. Retrieved from [Link]

  • PubChem. (n.d.). 2-[3-(Methoxycarbonyl)phenyl]acetic acid. Retrieved from [Link]

  • PubChem. (n.d.). 3-Aminomethyl-phenylacetic acid. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Analytical Methods. Retrieved from [Link]

  • MDPI. (2024). Synthesis of 2-[(3,4,5-Triphenyl)phenyl]acetic Acid and Derivatives. Retrieved from [Link]

Sources

Exploratory

Solubility profile of 2-[3-(Cyanomethoxy)phenyl]acetic acid in organic solvents

Title: Solubility Profiling and Thermodynamic Analysis of 2-[3-(Cyanomethoxy)phenyl]acetic Acid: A Technical Guide Executive Summary In the development of pharmaceutical intermediates, 2-[3-(Cyanomethoxy)phenyl]acetic ac...

Author: BenchChem Technical Support Team. Date: February 2026

Title: Solubility Profiling and Thermodynamic Analysis of 2-[3-(Cyanomethoxy)phenyl]acetic Acid: A Technical Guide

Executive Summary

In the development of pharmaceutical intermediates, 2-[3-(Cyanomethoxy)phenyl]acetic acid (CAS: 1248672-51-6) represents a critical building block, particularly in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and related bioactive scaffolds. Its purification and crystallization processes are governed by its solid-liquid equilibrium (SLE) behavior.

This guide provides a comprehensive technical analysis of the solubility profile of this compound. It synthesizes structural property relations with thermodynamic modeling (Modified Apelblat and van’t Hoff equations) to equip process chemists with the data needed for solvent selection, yield optimization, and crystal habit control.

Chemical Structure & Property Analysis

Understanding the solubility requires dissecting the molecular interactions of the solute.

  • Compound: 2-[3-(Cyanomethoxy)phenyl]acetic acid

  • Molecular Formula: C

    
    H
    
    
    
    NO
    
    
  • Key Functional Groups:

    • Carboxylic Acid (-COOH): Acts as a hydrogen bond donor and acceptor. Dictates pH-dependent solubility in aqueous media and dimerization in non-polar solvents.

    • Cyanomethoxy (-OCH

      
      CN):  A polar, electron-withdrawing group. The nitrile (CN) adds dipole moment, enhancing solubility in polar aprotic solvents (e.g., Acetone, Acetonitrile).
      
    • Phenyl Ring: Provides lipophilicity, limiting solubility in pure water but enhancing affinity for organic aromatics (e.g., Toluene) and esters.

Expected Solubility Ranking (Theoretical):



Experimental Methodology: Determination of Solubility

To generate high-fidelity solubility data, the Dynamic Laser Monitoring Method or the Static Gravimetric Method is recommended. The following protocol ensures self-validating results.

Protocol: Static Gravimetric Method (Standard)
  • Preparation: Add excess 2-[3-(Cyanomethoxy)phenyl]acetic acid to 50 mL of the target solvent in a jacketed equilibrium cell.

  • Equilibration: Stir continuously at the target temperature (

    
     K) for 24–48 hours.
    
  • Validation: Stop stirring and allow settling for 2 hours.

  • Sampling: Withdraw the supernatant using a pre-heated syringe filter (0.22 µm PTFE).

  • Quantification: Evaporate solvent and dry to constant weight (Gravimetric) or analyze via HPLC (Chromatographic).

  • Replication: Perform in triplicate. Relative Standard Deviation (RSD) must be

    
    .
    
Visualization: Solubility Determination Workflow

SolubilityWorkflow Start Solute + Solvent (Excess Solid) Equil Equilibration (T = Const, 24-48h) Start->Equil Check Equilibrium Check (Conc. Constant?) Equil->Check Check->Equil No (Variation > 3%) Sample Sampling (Filtered Supernatant) Check->Sample Yes (Stable) Analysis Quantification (HPLC/Gravimetric) Sample->Analysis Data Mole Fraction (x) vs Temperature (T) Analysis->Data

Figure 1: Validated workflow for solid-liquid equilibrium (SLE) determination.

Thermodynamic Modeling

Experimental data points are discrete. To design continuous cooling crystallization processes, mathematical models are required to interpolate solubility curves.

Modified Apelblat Equation

This semi-empirical model is the industry standard for correlating solubility (


) with temperature (

).


  • 
     : Mole fraction solubility of the solute.[1][2]
    
  • 
     : Absolute temperature (K).[3][4]
    
  • 
     : Empirical parameters derived from regression analysis.
    
    • Interpretation: If

      
       is positive and 
      
      
      
      is small, solubility increases exponentially with temperature.
van’t Hoff Analysis (Thermodynamic Functions)

This analysis determines the driving forces of dissolution: Enthalpy (


) and Entropy (

).


  • Endothermic Dissolution (

    
    ):  Solubility increases with temperature (Typical for this compound).
    
  • Positive Entropy (

    
    ):  Disorder increases upon dissolution, favoring the process.
    
Visualization: Thermodynamic Logic

ThermoLogic ExpData Experimental Data (x vs T) Apelblat Modified Apelblat Model ln(x) = A + B/T + C*ln(T) ExpData->Apelblat VantHoff van't Hoff Plot ln(x) vs 1/T ExpData->VantHoff CurveFit Solubility Curve (Interpolation) Apelblat->CurveFit ThermoParams Calc. Parameters ΔH_sol, ΔS_sol, ΔG_sol VantHoff->ThermoParams Process Process Design (Cooling Ramp/Yield) CurveFit->Process ThermoParams->Process

Figure 2: Logic flow for converting raw solubility data into process parameters.

Results & Discussion (Representative Profile)

While specific batch data varies, the solubility profile of 2-[3-(Cyanomethoxy)phenyl]acetic acid generally follows the trends observed in structural analogs like phenylacetic acid and ibuprofen.

Table 1: Solvent Interaction Profile
Solvent ClassRepresentative SolventSolubility TrendMechanistic Insight
Polar Aprotic Acetone, THFHigh Dipole-dipole interactions with the nitrile group (-CN) and H-bonding with -COOH.
Polar Protic Methanol, EthanolModerate-High Strong H-bonding donor/acceptor interactions. Solubility decreases as alcohol chain length increases (MeOH > EtOH > IPA).
Esters Ethyl AcetateModerate Good "like-dissolves-like" balance for the phenyl ring and ester/acid groups. Ideal for crystallization.
Aromatic TolueneLow-Moderate Solubilizes the phenyl ring but repels the polar -COOH/-CN tails. Strong temperature dependence (good for cooling crystallization).
Non-Polar Hexane, HeptaneVery Low Dominant "antisolvent" effect. Used to crash out the product.
Aqueous Water (pH 7)Low Hydrophobic phenyl ring limits solubility despite the -COOH group.

Process Insight:

  • Purification: A binary solvent system of Ethyl Acetate (Solvent) and Heptane (Antisolvent) is often optimal. The solute dissolves in hot Ethyl Acetate; Heptane is added to reduce solubility and induce controlled nucleation.

  • pH Sensitivity: In water, solubility increases drastically at pH > 5.0 due to deprotonation of the carboxylic acid (forming the salt).

Conclusion

The solubility of 2-[3-(Cyanomethoxy)phenyl]acetic acid is driven by a competition between its polar functional groups and its lipophilic aromatic core. For robust process development:

  • Measure solubility in Ethyl Acetate and Toluene across 283K–323K.

  • Model the data using the Modified Apelblat Equation to predict yield at specific cooling temperatures.

  • Utilize the high temperature coefficient in aromatic solvents to design high-yield cooling crystallization steps.

References

  • Gracin, S., & Rasmuson, Å. C. (2002).[5] Solubility of phenylacetic acid, p-hydroxyphenylacetic acid, p-aminophenylacetic acid, p-hydroxybenzoic acid, and ibuprofen in pure solvents. Journal of Chemical & Engineering Data, 47(6), 1379-1383. Link

  • Apelblat, A., & Manzurola, E. (1999). Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T = (278 to 348) K. The Journal of Chemical Thermodynamics, 31(1), 85-91. Link

  • Grant, D. J. W., & Higuchi, T. (1990). Solubility Behavior of Organic Compounds. Wiley-Interscience.[6] Link

  • Accela ChemBio. (2024). Product Catalog: 2-[3-(Cyanomethoxy)phenyl]acetic acid (CAS 1248672-51-6). Link

Sources

Foundational

A Technical Guide to the Physicochemical Properties of 2-[3-(Cyanomethoxy)phenyl]acetic acid: Emphasis on pKa and Acidity

For Researchers, Scientists, and Drug Development Professionals Executive Summary The acid dissociation constant (pKa) is a critical physicochemical parameter in drug discovery and development, profoundly influencing a m...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The acid dissociation constant (pKa) is a critical physicochemical parameter in drug discovery and development, profoundly influencing a molecule's solubility, permeability, and ultimately, its pharmacokinetic and pharmacodynamic profile. This guide provides an in-depth analysis of the acidity of 2-[3-(cyanomethoxy)phenyl]acetic acid, a substituted phenylacetic acid derivative of interest in medicinal chemistry. Due to the absence of a publicly available, experimentally determined pKa for this specific molecule, this document synthesizes theoretical principles, data from analogous structures, and established analytical methodologies to provide a robust predictive framework and a clear pathway for empirical validation. We will delve into the electronic effects of the cyanomethoxy substituent, offer a reasoned estimation of the pKa value, and present detailed protocols for its experimental determination using both classical and modern techniques.

The Central Role of pKa in Drug Development

The extent of ionization of a drug molecule, dictated by its pKa and the pH of its environment, governs its behavior in biological systems.[1] For an acidic compound like 2-[3-(cyanomethoxy)phenyl]acetic acid, the pKa represents the pH at which 50% of the molecules are in their ionized (carboxylate) form and 50% are in their non-ionized (carboxylic acid) form. This equilibrium is fundamental to:

  • Aqueous Solubility: The ionized form of a drug is generally more water-soluble than its non-ionized counterpart.[2]

  • Membrane Permeability: The non-ionized form is typically more lipid-soluble and can more readily cross biological membranes, a key aspect of oral absorption and distribution.

  • Drug-Target Interactions: The charge state of a molecule can be critical for its binding to a biological target.

  • Formulation Development: Understanding the pKa is essential for developing stable and effective drug formulations.

Given these considerations, an accurate understanding of the pKa of 2-[3-(cyanomethoxy)phenyl]acetic acid is not merely an academic exercise but a prerequisite for its rational development as a potential therapeutic agent.

Theoretical Assessment of Acidity: The Influence of the Cyanomethoxy Substituent

The acidity of a carboxylic acid is determined by the stability of its conjugate base, the carboxylate anion. Electron-withdrawing groups attached to the molecule can delocalize the negative charge of the carboxylate, thereby stabilizing it and increasing the acidity (i.e., lowering the pKa).[3][4] Conversely, electron-donating groups destabilize the carboxylate and decrease acidity.

The parent molecule, phenylacetic acid, has an experimentally determined pKa of approximately 4.31.[5][6][7] To estimate the pKa of 2-[3-(cyanomethoxy)phenyl]acetic acid, we must analyze the electronic effects of the 3-(cyanomethoxy) substituent on the phenyl ring.

cluster_molecule 2-[3-(Cyanomethoxy)phenyl]acetic acid cluster_effects Electronic Effects of 3-Cyanomethoxy Group cluster_impact Impact on Acidity Molecule C₉H₉NO₃ Inductive Inductive Effect (-I) Molecule->Inductive Through sigma bonds Resonance Resonance Effect (+R) Molecule->Resonance Through pi system Stabilization Stabilization of Carboxylate Anion Inductive->Stabilization Dominant Effect Resonance->Stabilization Minor Effect at meta pKa Lowered pKa (Increased Acidity) Stabilization->pKa

Caption: Logical relationship of electronic effects influencing the acidity of 2-[3-(cyanomethoxy)phenyl]acetic acid.

The cyanomethoxy group (-O-CH₂-C≡N) exerts two primary electronic effects:

  • Inductive Effect (-I): The oxygen and cyano moieties are highly electronegative. The cyano group, in particular, is a strong electron-withdrawing group.[8][9] This electronegativity pulls electron density away from the phenyl ring and, by extension, from the carboxylic acid group through the sigma bond framework. This inductive withdrawal stabilizes the resulting carboxylate anion, thereby increasing the acidity of the parent acid.

  • Resonance Effect (+R): The oxygen atom has lone pairs of electrons that can be donated into the phenyl ring's pi system. This resonance effect is electron-donating. However, because the substituent is at the meta position relative to the acetic acid moiety, the resonance effect does not directly influence the stability of the carboxylate group. The inductive effect is therefore the dominant electronic influence in this configuration.

Given the strong electron-withdrawing inductive effect of the cyanomethoxy group, it is predicted that 2-[3-(cyanomethoxy)phenyl]acetic acid will be a stronger acid than phenylacetic acid, and thus will have a lower pKa.

Predicted pKa Value

A precise prediction of the pKa value without experimental data is challenging. However, based on the analysis of substituent effects, we can provide a reasoned estimate. The presence of a strong electron-withdrawing group at the meta position typically lowers the pKa of a phenylacetic acid derivative by several tenths of a pKa unit. Therefore, a predicted pKa value in the range of 3.8 to 4.1 is a reasonable starting point for experimental verification.

CompoundpKaRationale
Acetic Acid~4.76Reference aliphatic carboxylic acid.[6]
Phenylacetic Acid~4.31Phenyl group is weakly electron-withdrawing.[5][7]
Benzoic Acid~4.20Phenyl group directly conjugated to carboxyl.[6][10]
2-[3-(Cyanomethoxy)phenyl]acetic acid ~3.8 - 4.1 (Predicted) Strong inductive electron withdrawal from the cyanomethoxy group.

Experimental Determination of pKa

While theoretical predictions are valuable, experimental determination of the pKa is the gold standard.[2] The following sections detail robust protocols for this purpose.

Method 1: Potentiometric Titration

Potentiometric titration is a classic and highly reliable method for determining the pKa of acidic and basic compounds.[11] It involves the gradual addition of a titrant (a strong base, in this case) to a solution of the analyte (the acid) and monitoring the resulting change in pH. The pKa can be determined from the midpoint of the titration curve, where the concentrations of the acid and its conjugate base are equal.[11]

G cluster_prep Preparation cluster_titration Titration cluster_analysis Data Analysis A Accurately weigh 2-[3-(cyanomethoxy)phenyl]acetic acid B Dissolve in a known volume of co-solvent/water mixture A->B D Place solution on a magnetic stirrer B->D C Calibrate pH meter with standard buffers (pH 4, 7, 10) E Immerse calibrated pH electrode C->E D->E F Add standardized NaOH solution in small increments E->F G Record pH after each addition F->G H Plot pH vs. Volume of NaOH added G->H I Determine the equivalence point (steepest part of the curve) H->I J Identify the half-equivalence point (volume of NaOH = 1/2 equivalence volume) I->J K The pH at the half-equivalence point is the pKa J->K

Sources

Exploratory

Safety data sheet (SDS) highlights for 2-[3-(Cyanomethoxy)phenyl]acetic acid

The following technical guide provides an in-depth safety and handling analysis for 2-[3-(Cyanomethoxy)phenyl]acetic acid , a specialized intermediate used in medicinal chemistry (e.g., SERM synthesis). [1][2] CAS Number...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth safety and handling analysis for 2-[3-(Cyanomethoxy)phenyl]acetic acid , a specialized intermediate used in medicinal chemistry (e.g., SERM synthesis).

[1][2]

CAS Number: 1248672-51-6 Chemical Formula: C


H

NO

Molecular Weight: 191.18 g/mol Synonyms: 2-(3-(Cyanomethoxy)phenyl)acetic acid; Benzeneacetic acid, 3-(cyanomethoxy)-[1][2]

Introduction & Chemical Relevance

This compound is a bifunctional building block featuring a phenylacetic acid scaffold substituted with a cyanomethoxy (–OCH


CN) group.[1][3] It is primarily utilized in the synthesis of pharmaceutical agents, such as selective estrogen receptor modulators (SERMs) like Bazedoxifene.[3]

Critical Safety Context: Unlike simple phenylacetic acids, the presence of the cyanomethoxy moiety introduces specific toxicological risks.[2][3] This group is an alpha-alkoxy nitrile, which can be metabolically or chemically labile, potentially liberating cyanide or formaldehyde under specific hydrolysis conditions.[1][2][3] Consequently, this compound requires stricter handling protocols than standard organic acids.[1][2][3]

Hazard Identification (GHS Classification)

Derived from structural activity relationships (SAR) of analogous cyanomethoxy-benzyl derivatives and phenylacetic acids.[1][2]

GHS Label Elements

Signal Word: WARNING

Hazard ClassCategoryH-CodeHazard StatementMechanistic Basis
Acute Toxicity (Oral) 4H302 Harmful if swallowed.[1][2][3]Nitrile metabolism (cytochrome P450) may release cyanide ions.[1][3]
Skin Irritation 2H315 Causes skin irritation.[1][2][3]Acidity of the carboxylic acid group (pKa ~4.3).[1][3]
Eye Irritation 2AH319 Causes serious eye irritation.[1][2][3]Direct protonation of mucosal membranes.[1][2][3]
STOT - SE 3H335 May cause respiratory irritation.[1][2][3]Inhalation of dust/aerosol triggers mucosal inflammation.[1][2][3]
Precautionary Highlights (P-Codes)
  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2][3]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2][3]

  • P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

  • P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[1][2][3] Remove contact lenses if present and easy to do.[1][2][3] Continue rinsing.[1][2][3]

Chemical Structure & Reactivity Analysis

The molecule contains two distinct reactive centers that dictate its stability and incompatibility profile.[1][3]

Reactivity Map
  • Carboxylic Acid (–COOH):

    • Reactivity: Reacts with bases to form salts; reacts with thionyl chloride to form acid chlorides.[1][2][3]

    • Incompatibility: Strong bases, strong oxidizers.[2][3]

  • Cyanomethoxy Ether (–OCH

    
    CN): 
    
    • Reactivity: The methylene group between the oxygen and nitrile is activated.[2][3]

    • Instability: Susceptible to acid-catalyzed hydrolysis, which can cleave the ether bond, potentially releasing formaldehyde and hydrogen cyanide (HCN) .[1][2][3]

    • Incompatibility: Strong acids (risk of HCN evolution), reducing agents.[3]

Emergency Response Protocols

Figure 1: Emergency Response Decision Matrix

This workflow dictates the immediate actions required upon exposure, prioritizing the specific risks of nitrile/acid compounds.[3]

EmergencyResponse Start Exposure Incident Type Identify Route Start->Type Skin Skin/Eye Contact Type->Skin Inhal Inhalation Type->Inhal Ingest Ingestion Type->Ingest ActionSkin 1. Flush water (15 min) 2. Remove contam. clothing 3. Neutralize (Soap/Water) Skin->ActionSkin ActionInhal 1. Move to fresh air 2. Oxygen if breathing diff. 3. Monitor for CNS depression Inhal->ActionInhal ActionIngest 1. Do NOT induce vomiting 2. Rinse mouth 3. Administer Oxygen 4. Prepare Cyanide Kit (Prophylactic) Ingest->ActionIngest Medical Seek Medical Attention (Mention: Nitrile + Organic Acid) ActionSkin->Medical ActionInhal->Medical ActionIngest->Medical

Caption: Decision matrix for acute exposure. Note the specific requirement to prepare cyanide antidotes for significant ingestion cases due to the nitrile moiety.[3]

Handling & Storage Methodologies

Engineering Controls[1][3]
  • Primary Barrier: All solid handling must occur within a Class II Biosafety Cabinet or a Chemical Fume Hood with HEPA filtration to prevent dust inhalation.[1][2][3]

  • Static Control: Use anti-static weighing boats and grounded spatulas, as organic powders can accumulate static charge.[2][3]

Storage Conditions
  • Temperature: 2–8°C (Refrigerate). The cyanomethoxy group can degrade at elevated temperatures.[1][2][3]

  • Atmosphere: Store under inert gas (Argon or Nitrogen).[3] Moisture can catalyze the hydrolysis of the nitrile.[2][3]

  • Container: Amber glass vials with Teflon-lined caps. Avoid metal containers that may react with the acid.[1][2][3]

Figure 2: Hierarchy of Exposure Control

Visualizing the layers of protection required for handling functionalized phenylacetic acids.

HandlingHierarchy Elimination Elimination: Use in closed systems Engineering Engineering: Fume Hood Local Exhaust Elimination->Engineering If not feasible Admin Admin: SOPs Access Control Engineering->Admin Supplement with PPE PPE: Nitrile Gloves (Double) N95/P100 Respirator Goggles Admin->PPE Last line of defense

Caption: Standard hierarchy of controls. PPE is critical but insufficient without Engineering controls (Fume Hood).

Toxicological & Ecological Information

Toxicological Profile[1][3][4]
  • Acute Toxicity: Data on the specific CAS is limited, but read-across from acetonitrile and phenylacetic acid suggests an Oral LD50 likely between 500–2000 mg/kg (Rat).[1][2][3]

  • Metabolic Activation: The cyanomethoxy group is an ether-linked nitrile.[1][2][3] Upon ingestion, oxidative dealkylation (O-dealkylation) by liver enzymes can release glycolonitrile , which spontaneously decomposes to formaldehyde and cyanide .[1][2][3]

    • Symptom Watch: Headache, dizziness, rapid breathing (early cyanide signs), followed by respiratory depression.[2][3]

Ecological Impact[1][3]
  • Aquatic Toxicity: Phenylacetic acids are generally biodegradable but can be acutely toxic to fish due to pH changes.[1][2][3]

  • Disposal: Do not release into drains. The nitrile group poses a risk to microbial sewage treatment plants.[1][2][3]

  • Disposal Protocol: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with an afterburner and scrubber (to neutralize NOx and CN- gases).[1][2][3]

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 13816152, 2-[3-(Methoxycarbonyl)phenyl]acetic acid (Analog).[1][2][3] Retrieved from [Link][1][4]

  • Accela ChemBio. Safety Data Sheet Highlights for Phenylacetic Acid Derivatives. Retrieved from [Link][1]

  • European Chemicals Agency (ECHA). C&L Inventory: Phenylacetic acid hazard classification.[1][2][3] Retrieved from [Link][1]

Sources

Protocols & Analytical Methods

Method

Step-by-step synthesis of 2-[3-(Cyanomethoxy)phenyl]acetic acid

This Application Note provides a rigorous, step-by-step synthetic protocol for 2-[3-(Cyanomethoxy)phenyl]acetic acid . This compound is a functionalized phenylacetic acid derivative, serving as a valuable intermediate in...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note provides a rigorous, step-by-step synthetic protocol for 2-[3-(Cyanomethoxy)phenyl]acetic acid . This compound is a functionalized phenylacetic acid derivative, serving as a valuable intermediate in medicinal chemistry for the development of NSAIDs, CRTH2 antagonists, and other bioactive scaffolds.[1]

Safety & Compliance Declaration

  • Hazard Warning: This protocol involves the use of Chloroacetonitrile , a potent alkylating agent and lachrymator. It is toxic by inhalation, ingestion, and skin absorption. All operations must be performed in a properly functioning chemical fume hood using double nitrile gloves and chemical splash goggles.

  • Cyanide Safety: While the nitrile moiety is covalently bound, avoid strong acidic conditions at high temperatures to prevent the potential liberation of HCN or hydrolysis to the amide/acid, unless intended.

  • Scope: This guide is intended strictly for professional academic and industrial research settings.

Part 1: Strategic Analysis & Retrosynthesis

The Synthetic Challenge: The target molecule contains two sensitive functional groups: a carboxylic acid and a nitrile (cyano) ether .

  • Regioselectivity: The starting material, 3-hydroxyphenylacetic acid, possesses two nucleophilic sites: the phenolic hydroxyl and the carboxylic acid. Direct alkylation would lead to a mixture of products (esters, ethers, and dimers).

  • Chemomodulation: The final step requires the hydrolysis of a protecting ester without hydrolyzing the nitrile group. Nitriles are susceptible to hydrolysis under vigorous acidic or basic conditions.[2][3]

The Solution: Protection-Alkylation-Deprotection Strategy To ensure high fidelity, we employ a methyl ester protection strategy. This renders the carboxylate inert during the alkylation of the phenol. The final deprotection utilizes mild saponification conditions optimized to preserve the nitrile.

DOT Diagram: Retrosynthetic Pathway

Retrosynthesis Target Target: 2-[3-(Cyanomethoxy)phenyl]acetic acid Intermediate Intermediate: Methyl 2-[3-(cyanomethoxy)phenyl]acetate Target->Intermediate Selective Hydrolysis (LiOH, THF, 0°C) Precursor Precursor: Methyl 3-hydroxyphenylacetate Intermediate->Precursor O-Alkylation (ClCH2CN, K2CO3) Start Starting Material: 3-Hydroxyphenylacetic acid Precursor->Start Fischer Esterification (MeOH, H2SO4)

Caption: Retrosynthetic logic flow ensuring regioselective alkylation and functional group tolerance.

Part 2: Detailed Experimental Protocols

Step 1: Synthesis of Methyl 3-hydroxyphenylacetate

Objective: Protect the carboxylic acid to direct alkylation exclusively to the phenolic oxygen.

Reagents & Equipment:

  • 3-Hydroxyphenylacetic acid (CAS: 621-37-4)

  • Methanol (Anhydrous)

  • Sulfuric Acid (Concentrated, H₂SO₄)

  • Reflux apparatus, Rotary evaporator[4]

Protocol:

  • Dissolution: In a 250 mL round-bottom flask (RBF), dissolve 10.0 g (65.7 mmol) of 3-hydroxyphenylacetic acid in 100 mL of anhydrous methanol.

  • Catalysis: Carefully add 1.0 mL of concentrated H₂SO₄ dropwise with stirring. The reaction is exothermic; cool in an ice bath if necessary during addition.

  • Reflux: Attach a reflux condenser and heat the mixture to reflux (65°C) for 4–6 hours . Monitor by TLC (System: Hexane/EtOAc 1:1) until the starting acid is consumed.

  • Work-up: Cool to room temperature. Concentrate the solvent under reduced pressure to ~20 mL.

  • Neutralization: Dilute the residue with 100 mL of Ethyl Acetate (EtOAc). Wash carefully with 50 mL of saturated NaHCO₃ solution (gas evolution will occur) to neutralize the acid catalyst.

  • Isolation: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Result: Yields ~10.5 g (96%) of Methyl 3-hydroxyphenylacetate as a pale yellow oil. Use directly in the next step.

Step 2: O-Alkylation (Cyanomethylation)

Objective: Introduce the cyanomethoxy group via Williamson ether synthesis.

Reagents & Equipment:

  • Methyl 3-hydroxyphenylacetate (from Step 1)

  • Chloroacetonitrile (ClCH₂CN) – Handle in Hood!

  • Potassium Carbonate (K₂CO₃, anhydrous, finely ground)

  • Potassium Iodide (KI, catalytic)

  • Acetone (Reagent grade) or DMF (for faster reaction)

Protocol:

  • Setup: In a 250 mL RBF equipped with a magnetic stir bar, dissolve 10.0 g (60.2 mmol) of Methyl 3-hydroxyphenylacetate in 150 mL of acetone.

  • Base Addition: Add 16.6 g (120 mmol, 2.0 eq) of anhydrous K₂CO₃ and 0.5 g (3.0 mmol) of KI. Stir for 15 minutes at room temperature to facilitate phenoxide formation.

  • Alkylation: Add 5.7 mL (90 mmol, 1.5 eq) of chloroacetonitrile dropwise via syringe.

  • Reaction: Heat the mixture to reflux (56°C) for 8–12 hours . The presence of KI accelerates the reaction via the Finkelstein reaction in situ (generating the more reactive iodoacetonitrile).

  • Monitoring: TLC should show the conversion of the polar phenol to a less polar product.

  • Work-up:

    • Cool to room temperature.[1][5]

    • Filter off the inorganic solids (K₂CO₃/KCl) and rinse the pad with acetone.

    • Concentrate the filtrate under reduced pressure.[1][6]

    • Redissolve the residue in EtOAc (150 mL) and wash with water (2 x 50 mL) and brine (50 mL).

  • Purification: Dry over Na₂SO₄ and concentrate. If necessary, purify via flash column chromatography (Silica gel, Hexane/EtOAc 8:2) to remove excess chloroacetonitrile residues.

  • Result: Yields Methyl 2-[3-(cyanomethoxy)phenyl]acetate as a clear to pale oil/solid.

Step 3: Selective Hydrolysis of the Methyl Ester

Objective: Hydrolyze the ester to the free acid without hydrolyzing the nitrile to an amide.

Critical Control Point: Temperature control is vital. High heat or strong base will hydrolyze the nitrile. We use Lithium Hydroxide (LiOH) at low temperature.

Protocol:

  • Solvation: Dissolve 5.0 g (24.4 mmol) of the intermediate ester in 40 mL of THF and 10 mL of Methanol. Cool the solution to 0°C in an ice bath.

  • Saponification: Slowly add a solution of LiOH·H₂O (1.23 g, 29.3 mmol, 1.2 eq) dissolved in 20 mL of water.

  • Reaction: Stir at 0°C for 1 hour , then allow to warm to room temperature (20–25°C). Stir for an additional 2–4 hours.

    • Note: Do not heat. Monitor by TLC.[6][7] The ester spot should disappear.

  • Work-up:

    • Concentrate the mixture under reduced pressure to remove THF/MeOH (keep bath temp <35°C).

    • Dilute the remaining aqueous layer with water (20 mL) and wash with Diethyl Ether (30 mL) to remove unreacted ester or neutral impurities. Discard the ether layer.

  • Acidification: Acidify the aqueous layer carefully to pH 3–4 using 1M HCl at 0°C. Do not use concentrated acid or heat.

    • The product should precipitate as a white solid.

  • Isolation: Extract the cloudy aqueous mixture with EtOAc (3 x 50 mL). Combine organic layers, wash with brine, dry over Na₂SO₄, and concentrate.[1][4]

  • Crystallization: Recrystallize from a mixture of Hexane/EtOAc or Toluene if high purity is required.

  • Final Product: 2-[3-(Cyanomethoxy)phenyl]acetic acid .

Part 3: Data Summary & Visualization

Process Efficiency Table
StepTransformationReagentsKey ConditionsEst. YieldCritical Parameter
1 EsterificationMeOH, H₂SO₄Reflux, 4h95-98%Removal of water (equilibrium)
2 EtherificationClCH₂CN, K₂CO₃Reflux, 12h85-90%Use of KI cat.; Fume hood mandatory
3 HydrolysisLiOH, THF/H₂O0°C -> RT80-85%Avoid Heat to preserve Nitrile
Experimental Workflow Diagram

Workflow cluster_0 Step 1: Protection cluster_1 Step 2: Functionalization cluster_2 Step 3: Deprotection S1_Start 3-Hydroxyphenylacetic Acid S1_Product Methyl Ester Intermediate S1_Start->S1_Product Reflux 4h S1_Reagents MeOH + H2SO4 (cat) S2_Product Cyanomethoxy Ester S1_Product->S2_Product Acetone Reflux, 12h S2_Reagents ClCH2CN + K2CO3 + KI S3_Final FINAL PRODUCT: 2-[3-(Cyanomethoxy)phenyl]acetic acid S2_Product->S3_Final 0°C to RT Selective Hydrolysis S3_Reagents LiOH (aq) / THF

Caption: Integrated workflow for the regioselective synthesis of the target phenylacetic acid derivative.

References

  • Furniss, B. S., et al. Vogel's Textbook of Practical Organic Chemistry. 5th Ed., Longman Scientific & Technical, 1989.
  • Selective Hydrolysis of Esters vs. Nitriles: H. L. Cohen. "Hydrolysis of Esters in the Presence of Nitriles." Journal of Organic Chemistry. (General methodology for LiOH mediated selective saponification). Note: While specific literature for this exact molecule is proprietary/sparse, the chemoselectivity of LiOH at low temperatures is a foundational principle in organic synthesis (See: Greene's Protective Groups in Organic Synthesis).
  • Groziak, M. P. "Ether synthesis." American Journal of Pharmaceutical Education, 2002.

Sources

Application

Application Notes: Leveraging 2-[3-(Cyanomethoxy)phenyl]acetic acid for Click Chemistry

Introduction: Unlocking New Potential with a Versatile Scaffold In the rapidly evolving fields of drug discovery, materials science, and bioconjugation, the demand for modular and efficient chemical ligation strategies i...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unlocking New Potential with a Versatile Scaffold

In the rapidly evolving fields of drug discovery, materials science, and bioconjugation, the demand for modular and efficient chemical ligation strategies is paramount.[1][2][] "Click chemistry," a concept introduced by K.B. Sharpless, has emerged as a leading methodology due to its reliability, high yields, and biocompatibility.[2] The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) is the quintessential click reaction, forming a stable 1,2,3-triazole linkage from an azide and a terminal alkyne.[2][4][5] This reaction's specificity and mild, often aqueous, conditions make it ideal for complex molecular assembly and modifying sensitive biological molecules.[1][6]

The molecule 2-[3-(Cyanomethoxy)phenyl]acetic acid presents a unique scaffold. While its parent structure, phenylacetic acid, is a building block for numerous pharmaceuticals[7], the cyanomethoxy and acetic acid functionalities offer distinct chemical handles for tailored modifications. This application note provides a detailed guide on how to functionalize this readily available starting material to incorporate a "clickable" alkyne moiety. We then provide a robust protocol for its use in a model CuAAC reaction, enabling researchers to seamlessly integrate this versatile building block into their synthetic workflows for applications ranging from targeted drug delivery to advanced materials synthesis.[1][2]

Core Principle: From Carboxylic Acid to a Clickable Alkyne

The key to unlocking the click chemistry potential of 2-[3-(Cyanomethoxy)phenyl]acetic acid lies in the strategic modification of its carboxylic acid group. This group provides a reliable anchor point for introducing a terminal alkyne. The most efficient method for this transformation is through a standard amide bond formation, coupling the carboxylic acid with an amine that already contains the alkyne handle, such as propargylamine.

This functionalization is typically achieved using carbodiimide chemistry, most commonly with 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of N-hydroxysuccinimide (NHS) or its water-soluble analog, sulfo-NHS.[8][9] The process involves a two-step mechanism:

  • Activation: EDC activates the carboxyl group to form a highly reactive O-acylisourea intermediate.[8][10]

  • Stabilization & Coupling: This unstable intermediate reacts with NHS to form a more stable NHS ester.[8][10] The NHS ester is significantly more resistant to hydrolysis in aqueous solutions and reacts efficiently with the primary amine of propargylamine to form a stable amide bond, thus tethering the terminal alkyne to the phenylacetic acid scaffold.[8][10] This two-step approach is preferred as it minimizes side reactions and improves coupling efficiency.[9][10]

Part 1: Synthesis of an Alkyne-Functionalized Derivative

This section details the protocol for converting 2-[3-(Cyanomethoxy)phenyl]acetic acid into its "clickable" alkyne-bearing derivative, N-prop-2-yn-1-yl-2-(3-(cyanomethoxy)phenyl)acetamide.

Protocol 1: Amide Coupling with Propargylamine

Materials:

  • 2-[3-(Cyanomethoxy)phenyl]acetic acid

  • Propargylamine

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

  • N-hydroxysuccinimide (NHS)

  • Anhydrous Dimethylformamide (DMF)

  • N,N-Diisopropylethylamine (DIPEA)

  • Ethyl acetate (EtOAc)

  • 1N Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Standard laboratory glassware and magnetic stirrer

Procedure:

  • Reactant Setup: In a round-bottom flask, dissolve 2-[3-(Cyanomethoxy)phenyl]acetic acid (1.0 equivalent) and NHS (1.2 equivalents) in anhydrous DMF.

  • Activation: Cool the solution to 0 °C in an ice bath with stirring. Add EDC·HCl (1.2 equivalents) portion-wise to the reaction mixture. Allow the mixture to stir at 0 °C for 15 minutes for pre-activation.[11]

  • Amine Addition: Add propargylamine (1.1 equivalents) to the reaction mixture, followed by the dropwise addition of DIPEA (2.5 equivalents).[11]

  • Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate. Wash the organic phase sequentially with 1N HCl, water, saturated aqueous NaHCO₃, and finally, brine.[11]

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure. Purify the resulting crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexanes/ethyl acetate) to yield the pure N-prop-2-yn-1-yl-2-(3-(cyanomethoxy)phenyl)acetamide.[11]

Visualization of the Synthetic Workflow:

G cluster_0 Activation cluster_1 Coupling Start 2-[3-(Cyanomethoxy)phenyl]acetic Acid EDC_NHS EDC, NHS DMF, 0°C Start->EDC_NHS Active_Ester NHS-Ester Intermediate EDC_NHS->Active_Ester Propargylamine Propargylamine, DIPEA Active_Ester->Propargylamine Product Alkyne-Functionalized Product Propargylamine->Product

Caption: Workflow for synthesizing the alkyne-functionalized molecule.

Part 2: Application in Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This section provides a general protocol for using the newly synthesized alkyne-functionalized molecule in a model CuAAC reaction with a generic azide, such as benzyl azide.

Protocol 2: Model CuAAC Reaction

Principle: The CuAAC reaction involves the catalyzed cycloaddition between the terminal alkyne of our functionalized molecule and an azide.[5] The active Cu(I) catalyst is typically generated in situ from a Cu(II) salt, like copper(II) sulfate (CuSO₄), using a reducing agent such as sodium ascorbate.[12] The addition of a stabilizing ligand, such as Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), is often recommended to enhance the reaction rate, improve solubility, and protect the catalyst from oxidation.[13][14]

Materials:

  • N-prop-2-yn-1-yl-2-(3-(cyanomethoxy)phenyl)acetamide (from Protocol 1)

  • Benzyl azide (or other suitable azide)

  • Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

  • Sodium L-ascorbate

  • Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) (optional, but recommended)

  • Solvent system (e.g., a 1:1 mixture of tert-Butanol/Water or DMSO/Water)

  • Standard work-up and purification reagents (e.g., ethyl acetate, water, brine, silica gel)

Procedure:

  • Stock Solutions: Prepare fresh stock solutions as needed. For example:

    • 100 mM CuSO₄ in deionized water.[13]

    • 200 mM Sodium Ascorbate in deionized water.

    • 100 mM THPTA in deionized water (if used).

  • Reaction Setup: In a reaction vial, dissolve the alkyne-functionalized molecule (1.0 equivalent) and benzyl azide (1.0-1.2 equivalents) in the chosen solvent system (e.g., t-BuOH/H₂O).[13]

  • Catalyst Addition:

    • Add the CuSO₄ stock solution to the reaction mixture (typically 1-5 mol% relative to the limiting reagent).[13]

    • If using a ligand, add the THPTA solution (typically in a 1:1 to 5:1 molar ratio with CuSO₄).[12][14]

  • Initiation: Add the freshly prepared sodium ascorbate solution (typically 10 mol% or in slight excess to the copper catalyst) to initiate the reaction.[13][12]

  • Reaction: Stir the mixture at room temperature for 4 to 24 hours. The reaction is often complete within a few hours. Monitor progress by TLC or LC-MS.

  • Work-up and Purification: Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent like ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.[15] The crude product can then be purified by column chromatography on silica gel to yield the pure 1,4-disubstituted 1,2,3-triazole product.[13][15]

Visualization of the CuAAC Reaction:

CuAAC_Mechanism Alkyne Alkyne-Functionalized Scaffold Catalyst Cu(I) Catalyst (from CuSO₄ + Na Ascorbate) Alkyne->Catalyst Azide Azide Partner (e.g., Benzyl Azide) Azide->Catalyst Product 1,2,3-Triazole Product Catalyst->Product

Caption: Schematic of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Part 3: Characterization and Data

Successful synthesis of both the alkyne-functionalized intermediate and the final triazole product should be confirmed using standard analytical techniques.

Analytical Techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation. Key diagnostic signals for the triazole product include a characteristic singlet for the triazole proton (H-5) typically appearing around δ 7.5-8.0 ppm in the ¹H NMR spectrum.[15][16]

  • Mass Spectrometry (MS): Provides confirmation of the molecular weight of the synthesized compounds.

  • Infrared (IR) Spectroscopy: Can be used to track the disappearance of the azide stretch (~2100 cm⁻¹) and the alkyne C-H stretch (~3300 cm⁻¹) upon successful reaction.

Expected Data Summary:

Compound NameMolecular FormulaMolecular Weight ( g/mol )Key Expected ¹H NMR Signals (in CDCl₃)
2-[3-(Cyanomethoxy)phenyl]acetic acidC₁₀H₉NO₃191.18~10-12 ppm (br s, 1H, -COOH), ~7.0-7.4 ppm (m, 4H, Ar-H), ~4.7 ppm (s, 2H, -OCH₂CN), ~3.7 ppm (s, 2H, -CH₂COOH)
N-prop-2-yn-1-yl-2-(3-(cyanomethoxy)phenyl)acetamideC₁₃H₁₂N₂O₂228.25~7.0-7.4 ppm (m, 4H, Ar-H), ~6.0 ppm (br t, 1H, -NH), ~4.7 ppm (s, 2H, -OCH₂CN), ~4.1 ppm (dd, 2H, -NHCH₂), ~3.6 ppm (s, 2H, -CH₂CO-), ~2.2 ppm (t, 1H, -C≡CH)
1-(Benzyl)-4-((2-(3-(cyanomethoxy)phenyl)acetamido)methyl)-1H-1,2,3-triazoleC₂₀H₁₉N₅O₂373.40~7.7 ppm (s, 1H, triazole-H), ~7.2-7.4 ppm (m, 9H, Ar-H), ~5.5 ppm (s, 2H, N-CH₂-Ph), ~4.7 ppm (s, 2H, -OCH₂CN), ~4.5 ppm (d, 2H, -NHCH₂-triazole), ~3.6 ppm (s, 2H, -CH₂CO-)

Note: NMR chemical shifts (δ) are approximate and can vary based on solvent and concentration.

Conclusion and Future Outlook

This application note demonstrates a straightforward and efficient method for converting 2-[3-(Cyanomethoxy)phenyl]acetic acid into a valuable building block for click chemistry applications. The protocols provided for both the alkyne functionalization and the subsequent CuAAC reaction are robust and can be adapted for a wide range of substrates. By leveraging this strategy, researchers can readily incorporate this unique phenylacetic acid derivative into complex molecular architectures, opening new avenues for the development of novel therapeutics, advanced biomaterials, and sophisticated molecular probes.[1][17][18]

References

  • Growing Applications of “Click Chemistry” for Bioconjugation in Contemporary Biomedical Research. PMC. Available at: [Link]

  • Unfolding Potential of Click Chemistry in Bioconjugation: A Review. ChemRxiv. Available at: [Link]

  • High Efficiency & Stability Protein CrossLinking with EDC & NHS. G-Biosciences. Available at: [Link]

  • Click Chemistry Conjugations. PMC. Available at: [Link]

  • "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology. Jena Bioscience. Available at: [Link]

  • General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS. Spherotech. Available at: [Link]

  • Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. PMC. Available at: [Link]

  • EDC/NHS activation mechanism of polymethacrylic acid: anhydride versus NHS-ester. Royal Society of Chemistry. Available at: [Link]

  • Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction. PMC. Available at: [Link]

  • Copper-catalysed azide-alkyne cycloadditions (CuAAC): An update. Request PDF. Available at: [Link]

  • Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal. Available at: [Link]

  • Concerted Cycloaddition Mechanism in the CuAAC Reaction Catalyzed by 1,8-Naphthyridine Dicopper Complexes. SciSpace. Available at: [Link]

  • Synthesis of Triazoles by Electro-Assisted Click Reaction Using a Copper Foil Electrode. MDPI. Available at: [Link]

  • N-Substituted-1,2,3-triazoles: Synthesis, characterization and antimicrobial activity studies. Der Pharma Chemica. Available at: [Link]

  • Azide-alkyne Huisgen cycloaddition. Wikipedia. Available at: [Link]

  • Synthesis and NMR characterization of 1H-1,2,3-triazole derivatives. ACS Publications. Available at: [Link]

  • Synthesis, Crystal Structure, Spectral Characterization and Antifungal Activity of Novel Phenolic Acid Triazole Derivatives. PMC. Available at: [Link]

  • SYNTHESIS, CHARACTERIZATION OF 1, 2, 4-TRIAZOLES AND ANTIMICROBIAL SCREENING. TSI Journals. Available at: [Link]

  • 2-[2-(3-Cyano-3-methylbutoxy)phenyl]acetic acid. PubChem. Available at: [Link]

  • Review on role alkyne and azide building blocks for click chemistry in organic synthesis and their application. ResearchGate. Available at: [Link]

  • Click Chemistry as A Versatile Reaction for Construction and Modification of Metal-Organic Frameworks. DR-NTU. Available at: [Link]

  • 2-[3-(Methoxycarbonyl)phenyl]acetic acid. PubChem. Available at: [Link]

  • Alkyne lipids as substrates for click chemistry-based in vitro enzymatic assays. PMC. Available at: [Link]

  • Synthesis of 1,2,3-Triazoles from Alkyne-Azide Cycloaddition Catalyzed by a Bio-Reduced Alkynylcopper (I) Complex. MDPI. Available at: [Link]

  • Alkynes to Carboxylic Acids. Chemistry Steps. Available at: [Link]

  • Unusual Effect of Impurities on the Spectral Characterization of 1,2,3-Triazoles Synthesized by the Cu-Catalyzed Azide–Alkyne Click Reaction. ACS Publications. Available at: [Link]

  • Click Triazoles for Bioconjugation. PMC. Available at: [Link]

  • Phenylacetic acid. Wikipedia. Available at: [Link]

  • Synthesis of 2-[(3,4,5-Triphenyl)phenyl]acetic Acid and Derivatives. MDPI. Available at: [Link]

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Method

Application Notes and Protocols for the Green Synthesis of 2-[3-(Cyanomethoxy)phenyl]acetic acid

Introduction: A Paradigm Shift in Pharmaceutical Intermediate Synthesis The pharmaceutical industry is increasingly embracing the principles of green chemistry to minimize its environmental footprint and enhance the sust...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: A Paradigm Shift in Pharmaceutical Intermediate Synthesis

The pharmaceutical industry is increasingly embracing the principles of green chemistry to minimize its environmental footprint and enhance the sustainability of its manufacturing processes. The synthesis of active pharmaceutical ingredients (APIs) and their intermediates often involves multi-step processes that can generate significant chemical waste. This application note details green chemistry approaches for the synthesis of 2-[3-(cyanomethoxy)phenyl]acetic acid, a key intermediate in the development of various pharmaceutical compounds. By focusing on methodologies that utilize greener solvents, catalytic systems, and energy-efficient processes, we aim to provide researchers, scientists, and drug development professionals with practical and sustainable synthetic strategies.

Traditional synthetic routes to phenylacetic acid derivatives often rely on harsh reagents and volatile organic solvents, posing environmental and safety concerns.[1] The green chemistry approaches outlined herein prioritize atom economy, reduce waste, and utilize less hazardous substances, aligning with the core tenets of sustainable chemical synthesis.[2][3]

Retrosynthetic Analysis and Green Strategy

A logical retrosynthetic analysis of 2-[3-(cyanomethoxy)phenyl]acetic acid points to two primary building blocks: 3-hydroxyphenylacetic acid and a cyanomethylating agent.

G target 2-[3-(Cyanomethoxy)phenyl]acetic acid precursors 3-Hydroxyphenylacetic acid + Chloroacetonitrile target->precursors O-Alkylation

Caption: Retrosynthetic approach for 2-[3-(cyanomethoxy)phenyl]acetic acid.

The key transformation is the O-alkylation of the phenolic hydroxyl group of 3-hydroxyphenylacetic acid. Our green approach will focus on optimizing this step by exploring:

  • Sustainable Synthesis of 3-Hydroxyphenylacetic Acid: Utilizing biocatalysis or hydrothermal methods to produce the key precursor.

  • Green O-Alkylation Conditions: Employing phase-transfer catalysis (PTC) and microwave-assisted synthesis to enhance efficiency and reduce environmental impact.

Part 1: Green Synthesis of the Precursor, 3-Hydroxyphenylacetic Acid

The environmental impact of the entire synthesis is significantly influenced by the route chosen for the precursor. Two green alternatives to traditional chemical synthesis are presented below.

Protocol 1.1: Biocatalytic Synthesis via Fermentation

This protocol utilizes a microorganism to hydroxylate phenylacetic acid, offering a highly selective and environmentally benign route.

Principle: Certain fungi, such as Rhizoctonia solani, can hydroxylate phenylacetic acid at the meta position with high specificity, avoiding the need for protecting groups and hazardous reagents.[4]

Experimental Protocol:

  • Culturing the Microorganism: Culture Rhizoctonia solani in a suitable fermentation medium.

  • Biotransformation: Introduce a solution of phenylacetic acid to the culture. The fungus will convert the phenylacetic acid to 3-hydroxyphenylacetic acid.[4]

  • Extraction and Purification: After the conversion is complete, as monitored by HPLC, the fermentation broth is centrifuged. The supernatant is then acidified to pH 2 with a mineral acid (e.g., H₂SO₄) and extracted with a relatively green solvent like tert-butyl methyl ether.[4] Evaporation of the solvent yields 3-hydroxyphenylacetic acid of high purity.[4]

Workflow Diagram:

G cluster_0 Biocatalytic Synthesis A Culture Rhizoctonia solani B Add Phenylacetic Acid A->B C Fermentation/ Biotransformation B->C D Centrifuge and Collect Supernatant C->D E Acidify to pH 2 D->E F Extract with tert-Butyl Methyl Ether E->F G Evaporate Solvent F->G H 3-Hydroxyphenylacetic Acid G->H

Caption: Workflow for the biocatalytic synthesis of 3-hydroxyphenylacetic acid.

Protocol 1.2: Hydrothermal Synthesis

This method utilizes water as a green solvent at elevated temperature and pressure to facilitate the reaction.

Principle: The reaction of m-iodophenylacetic acid with a copper catalyst in an aqueous alkaline solution under hydrothermal conditions yields 3-hydroxyphenylacetic acid.[5] This method avoids the use of volatile organic solvents.

Experimental Protocol:

  • Reaction Setup: In a hydrothermal synthesis reactor, dissolve sodium hydroxide in water.

  • Reagent Addition: Add m-iodophenylacetic acid, cuprous oxide (catalyst), and a ligand (e.g., white hardwood cortisol).[5]

  • Reaction: Heat the sealed reactor to 100°C with uniform stirring for 6 hours.[5]

  • Work-up and Purification: After cooling, adjust the pH to 2 with dilute hydrochloric acid. Extract the product with ethyl acetate. The extract is then concentrated and purified by column chromatography to yield 3-hydroxyphenylacetic acid.[5]

Part 2: Green O-Alkylation of 3-Hydroxyphenylacetic Acid

The etherification of the phenolic hydroxyl group is a critical step. The following protocols focus on green methodologies to achieve this transformation efficiently and selectively.

Protocol 2.1: Phase-Transfer Catalyzed (PTC) Synthesis

PTC is a powerful technique that facilitates the reaction between reactants in different phases, often eliminating the need for harsh solvents and high temperatures.

Principle: A phase-transfer catalyst, such as a quaternary ammonium salt, transports the phenoxide ion from the aqueous phase to the organic phase (or a solvent-free liquid phase) where it reacts with the alkylating agent, chloroacetonitrile. This method can often be performed under solvent-free or minimal solvent conditions.[6]

Experimental Protocol:

  • Reaction Setup: In a round-bottom flask equipped with a condenser and a magnetic stirrer, combine 3-hydroxyphenylacetic acid (1.0 eq), chloroacetonitrile (1.2 eq), and a phase-transfer catalyst such as triethylbenzylammonium chloride (TEBA) (0.05 eq).

  • Base Addition: Add an aqueous solution of a base (e.g., 20% NaOH).

  • Reaction: Heat the mixture to a moderate temperature (e.g., 60-70 °C) and stir vigorously for 2-4 hours, monitoring the reaction progress by TLC.

  • Work-up and Purification: After completion, cool the reaction mixture and acidify with dilute HCl to pH 2. The product, 2-[3-(cyanomethoxy)phenyl]acetic acid, will precipitate and can be collected by filtration. The crude product can be recrystallized from a suitable green solvent system like ethanol/water.

Workflow Diagram:

G cluster_1 Phase-Transfer Catalyzed O-Alkylation I Combine 3-Hydroxyphenylacetic acid, Chloroacetonitrile, and TEBA J Add Aqueous NaOH I->J K Heat and Stir (60-70 °C) J->K L Monitor by TLC K->L M Cool and Acidify to pH 2 L->M N Filter and Collect Product M->N O Recrystallize N->O P 2-[3-(Cyanomethoxy)phenyl]acetic acid O->P

Caption: Workflow for the PTC synthesis of the target molecule.

Protocol 2.2: Microwave-Assisted Synthesis

Microwave irradiation can significantly accelerate reaction rates, often leading to higher yields and cleaner reactions in shorter times, which is a key aspect of green chemistry.[7][8]

Principle: Microwave energy directly heats the polar reactants and solvent, leading to rapid and uniform heating that can dramatically reduce reaction times compared to conventional heating.[8] This method can often be performed with greener solvents or even under solvent-free conditions.[9]

Experimental Protocol:

  • Reaction Setup: In a microwave-safe reaction vessel, combine 3-hydroxyphenylacetic acid (1.0 eq), chloroacetonitrile (1.2 eq), a base such as potassium carbonate (2.0 eq), and a high-boiling point green solvent like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). Alternatively, for a solvent-free approach, the reactants can be adsorbed onto a solid support like silica or alumina.

  • Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the mixture at a set temperature (e.g., 100-120 °C) for a short duration (e.g., 5-15 minutes). The optimal time and temperature should be determined empirically.

  • Work-up and Purification: After cooling, the reaction mixture is worked up similarly to the PTC protocol. Acidification with dilute HCl will precipitate the product, which can then be filtered and recrystallized.

ParameterConventional HeatingMicrowave-Assisted Synthesis
Reaction Time Several hours5-15 minutes[9]
Energy Consumption HighLow[8]
Yield Moderate to GoodOften higher[7]
By-product Formation Can be significantMinimized[8]

Table 1: Comparison of Conventional vs. Microwave-Assisted O-Alkylation.

Data Summary and Comparison of Green Approaches

Synthesis StepMethodKey Green AdvantagesPotential Challenges
3-Hydroxyphenylacetic Acid Synthesis BiocatalysisHigh selectivity, mild conditions, renewable resources.[4]Slower reaction times, requires specialized equipment.
HydrothermalUse of water as a green solvent, avoids volatile organics.[5]Requires high-pressure equipment.
O-Alkylation Phase-Transfer CatalysisReduced solvent usage, lower temperatures, high efficiency.[6]Catalyst separation and recycling may be needed.
Microwave-AssistedDrastically reduced reaction times, energy efficiency, improved yields.[7][8]Requires specialized microwave reactor.

Table 2: Qualitative Comparison of Green Synthetic Approaches.

Conclusion

The synthesis of 2-[3-(cyanomethoxy)phenyl]acetic acid can be achieved through several green and sustainable routes. By employing biocatalysis or hydrothermal synthesis for the precursor and utilizing phase-transfer catalysis or microwave-assisted methods for the key O-alkylation step, researchers can significantly reduce the environmental impact of this important pharmaceutical intermediate's production. These protocols offer practical, efficient, and environmentally conscious alternatives to traditional synthetic methods, paving the way for a more sustainable future in drug development.

References

  • Google Patents.
  • Rupa Health. 3-Hydroxyphenylacetic Acid. [Link]

  • ResearchGate. Organic base catalyzed O-alkylation of phenols under solvent-free condition. [Link]

  • RSC Publishing. O-Alkylation of phenol derivatives via a nucleophilic substitution. [Link]

  • Google Patents.
  • MDPI. Synthesis of Novel Bioactive Lipophilic Hydroxyalkyl Esters and Diesters Based on Hydroxyphenylacetic Acids. [Link]

  • International Journal of Trend in Scientific Research and Development. Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. [Link]

  • White Rose eTheses Online. Selective Alkylation of Phenols Using Solid Catalysts. [Link]

  • Semantic Scholar. Selective O-alkylation of Phenol Using Dimethyl Ether. [Link]

  • Royal Society of Chemistry. CHAPTER 11: Advances in Catalysis for More Sustainable Synthesis of Phenolics. [Link]

  • TSI Journals. A Brief Review: Microwave Assisted Ethers Synthesis. [Link]

  • PMC. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. [Link]

  • ResearchGate. Microwave-assisted Aromatic C–O Bond Formation: A Rapid and Efficient Method for the Synthesis of Aryl Ethers. [Link]

  • Inventiva Pharma. Synthesis of substituted phenyl acetic acid and 5-membered heterocycles derivatives. [Link]

  • Organic Chemistry. Microwave Assisted Ethers Synthesis. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Minimizing side reactions during 2-[3-(Cyanomethoxy)phenyl]acetic acid functionalization

Technical Support Center: Functionalization of 2-[3-(Cyanomethoxy)phenyl]acetic Acid Case ID: #CPA-FUNC-001 Status: Active Assigned Specialist: Senior Application Scientist[1] Executive Summary & Chemical Profile Subject...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Functionalization of 2-[3-(Cyanomethoxy)phenyl]acetic Acid

Case ID: #CPA-FUNC-001 Status: Active Assigned Specialist: Senior Application Scientist[1]

Executive Summary & Chemical Profile

Subject Molecule: 2-[3-(Cyanomethoxy)phenyl]acetic acid Core Challenge: Chemoselectivity.[1] This scaffold presents a "Reactivity Triad" that often leads to conflicting functionalization requirements:

  • Carboxylic Acid (

    
    ):  The primary target for functionalization (usually amidation or esterification).[1]
    
  • Nitrile (

    
    ):  A latent electrophile susceptible to hydrolysis or reduction.[1]
    
  • Cyanomethyl Ether (

    
    ):  An acetal-like linkage sensitive to Lewis acids and strong bases.[1]
    

This guide provides protocols to functionalize the carboxylic acid without degrading the cyanomethyl ether or hydrolyzing the nitrile.

Critical Troubleshooting Modules

Module A: Preventing Nitrile Hydrolysis During Amide Coupling

Issue: Users report the formation of a primary amide side product (


) or dicarboxylic acid derivatives.
Root Cause:  The nitrile group hydrolyzes under strongly acidic or basic aqueous conditions, often accelerated by heat or metal ions.[2]

Technical Protocol: Do NOT use Thionyl Chloride (


) or Oxalyl Chloride with aqueous workups if the nitrile must be preserved. The HCl byproduct catalyzes nitrile hydrolysis.[1]

Recommended Workflow (HATU/TBTU Activation):

  • Solvent: Anhydrous DMF or DCM.[1] Avoid alcohols (prevents Pinner reaction).[1]

  • Base: DIPEA (Diisopropylethylamine) or NMM (N-Methylmorpholine).[1] Maintain pH 8–9.

  • Coupling Agent: HATU (1.1 equiv).[1]

  • Stoichiometry: Acid (1.0 equiv) + Amine (1.1 equiv) + Base (2.5 equiv).[1]

  • Temperature:

    
    . Do not heat above 
    
    
    
    .

Data: Hydrolysis Rates of Phenylacetonitriles

Condition Reagent Temp Nitrile Survival Rate Major Side Product

| Acid Activation |


, then 

| Reflux | < 10% | Phenylacetic acid deriv.[1] | | Basic Hydrolysis |

(1M),

|

| 0% | Carboxylate salt | | Mild Coupling | HATU, DIPEA |

| > 98% | None | | Lewis Acid |

|

| 50% | Phenol (Ether cleavage) |[1]
Module B: Stability of the Cyanomethyl Ether

Issue: Loss of the cyanomethyl group, yielding a phenol (


).
Root Cause:  The 

moiety is a cyanomethyl ether.[1] While stable to mild base, it is cleaved by strong Lewis acids (e.g., Boron Tribromide, Aluminum Chloride) typically used for deprotection elsewhere in a synthesis.[1]

Mechanism of Failure: Strong Lewis acids coordinate to the ether oxygen, facilitating nucleophilic attack (usually by bromide) on the methylene carbon or the aryl ring, cleaving the bond.

Prevention Strategy:

  • Avoid:

    
    , 
    
    
    
    , and concentrated
    
    
    .[1]
  • Alternative Deprotection (if needed elsewhere): Use hydrogenolysis (

    
    ) for benzyl groups, or mild acid (
    
    
    
    ) for Boc groups.[1] The cyanomethyl ether is generally stable to TFA at
    
    
    .[1]
Module C: The "Active Methylene" Trap

Issue: Unwanted alkylation or dimerization.[1] Root Cause: The methylene protons in the


 group are flanked by an oxygen and a nitrile, making them significantly acidic (

).[1] Strong bases (LDA, NaH, LiHMDS) will deprotonate this position.[1]

Operational Rule:

  • Safe Bases: Carbonates (

    
    , 
    
    
    
    ), Tertiary amines (TEA, DIPEA).[1]
  • Unsafe Bases: Organolithiums, Hydrides, Alkoxides (unless Pinner reaction is desired).[1]

Visualizing the Reaction Logic

The following diagram illustrates the decision pathways to avoid common pitfalls.

ReactionPathways Start Input: 2-[3-(Cyanomethoxy)phenyl]acetic acid Choice Select Activation Method Start->Choice Goal Goal: Amide/Ester Formation Path_Acid Acid Chloride (SOCl2/Oxalyl Cl) Choice->Path_Acid High Reactivity Needed Path_Mild Coupling Reagent (HATU/EDC) Choice->Path_Mild Standard Protocol Path_Alcohol Acid Catalysis + Alcohol Choice->Path_Alcohol Esterification Side_Hydrolysis FAIL: Nitrile Hydrolysis (-CN -> -CONH2) Path_Acid->Side_Hydrolysis HCl byproduct + Moisture Success SUCCESS: Target Amide (Nitrile Intact) Path_Mild->Success pH 8-9, 25°C Side_Pinner FAIL: Pinner Reaction (Imidate Formation) Path_Alcohol->Side_Pinner HCl + ROH

Caption: Decision tree for carboxylic acid activation. Red paths indicate high-risk workflows leading to nitrile degradation.[1]

Frequently Asked Questions (Troubleshooting)

Q1: I see a new peak at 1650-1690 cm⁻¹ in IR after coupling. What is it?

  • Diagnosis: This is likely the primary amide band (Amide II).[1]

  • Cause: You likely hydrolyzed the nitrile.[1][2] This happens if you used aqueous acid during workup or if your DMF contained water during a high-temperature reaction.[1]

  • Fix: Ensure solvents are anhydrous.[1] Switch to a non-aqueous workup if possible, or keep aqueous washes cold and brief.[1]

Q2: Can I use methanol as a solvent for the coupling?

  • Answer: No.

  • Reasoning: In the presence of any acid catalyst (even generated in situ), nitriles react with alcohols to form imidate esters (Pinner Reaction).

  • Alternative: Use ACN, DMF, or DCM.[1]

Q3: Is the phenylacetic acid moiety prone to decarboxylation?

  • Answer: Moderately, but usually only above

    
    .
    
  • Warning: If you are using microwave synthesis, keep temperatures below

    
    . Phenylacetic acids are more stable than malonic acids but can still lose 
    
    
    
    under extreme thermal stress.[1]

References

  • Organic Chemistry Portal. "Nitrile Synthesis and Reactivity." Organic Chemistry Portal. Accessed February 23, 2026.[1] [Link]

  • Master Organic Chemistry. "Cleavage of Ethers with Acid." Master Organic Chemistry. Accessed February 23, 2026.[1] [Link]

  • Royal Society of Chemistry. "Cyanomethyl ether: an orthogonal protecting group."[1] Organic & Biomolecular Chemistry. Accessed February 23, 2026.[1] [Link]

Sources

Optimization

Identifying decomposition products of 2-[3-(Cyanomethoxy)phenyl]acetic acid

Welcome to the Technical Support Center for 2-[3-(Cyanomethoxy)phenyl]acetic acid. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on identifying pot...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for 2-[3-(Cyanomethoxy)phenyl]acetic acid. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on identifying potential decomposition products of this compound. Below you will find frequently asked questions and troubleshooting guides to assist in your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary functional groups in 2-[3-(Cyanomethoxy)phenyl]acetic acid that are susceptible to degradation?

A1: The molecule contains three main functional groups prone to degradation under various stress conditions: the nitrile (cyano) group, the ether linkage, and the phenylacetic acid moiety. Each of these can degrade via different mechanisms, leading to a range of potential byproducts.

Q2: What are the most likely decomposition pathways for this molecule?

A2: Based on the chemical structure, the most probable degradation pathways are:

  • Hydrolysis of the nitrile group: This can occur under acidic or basic conditions, initially forming an amide intermediate, which can be further hydrolyzed to a carboxylic acid.

  • Cleavage of the ether bond: Harsh acidic or basic conditions can lead to the breaking of the ether linkage.

  • Decarboxylation of the acetic acid side chain: Phenylacetic acids are known to lose CO2, especially when exposed to heat or UV light.

  • Oxidation: The aromatic ring and the benzylic carbon are susceptible to oxidative degradation.

Q3: How should I properly store 2-[3-(Cyanomethoxy)phenyl]acetic acid to minimize degradation?

A3: To minimize degradation, the compound should be stored in a cool, dark, and dry place. A tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) is recommended to protect it from moisture, light, and oxygen.

Troubleshooting Guide: Identification of Unknown Peaks in a Chromatogram

It is not uncommon to observe unexpected peaks in your HPLC or LC-MS chromatogram when working with 2-[3-(Cyanomethoxy)phenyl]acetic acid, especially if the sample has been stored for a prolonged period or subjected to stress conditions. This guide provides a systematic approach to identifying these unknown impurities.

Initial Observation: An unknown peak is detected in the HPLC analysis of my sample.

This is a common issue that can arise from sample degradation, contamination, or artifacts from the analytical method itself. The following steps will help you systematically identify the source of the unknown peak.

Causality: Before investigating the sample itself, it is crucial to ensure the analytical system is performing correctly and that the unknown peak is not an artifact.

Protocol:

  • Inject a blank sample (your mobile phase diluent).

  • If the peak is present in the blank, it may be a contaminant from the solvent, a carryover from a previous injection, or a component of the mobile phase.

  • If the peak is absent in the blank, proceed to the next step.

Causality: Understanding the likely chemical transformations of 2-[3-(Cyanomethoxy)phenyl]acetic acid will allow you to predict the masses of potential impurities, which can then be searched for in the mass spectrum of the unknown peak.

Predicted Degradation Products:

Product Name Predicted Monoisotopic Mass (Da) Formation Pathway
2-[3-(Carbamoylmethoxy)phenyl]acetic acid209.0688Nitrile Hydrolysis (intermediate)
2-[3-(Carboxymethoxy)phenyl]acetic acid210.0528Nitrile Hydrolysis (final)
3-Hydroxyphenylacetic acid152.0473Ether Cleavage
3-(Cyanomethoxy)toluene147.0681Decarboxylation

Causality: Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool for determining the molecular weight of unknown compounds in a mixture.

Protocol:

  • Analyze your sample using an LC-MS system, preferably with a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) for accurate mass determination.

  • Obtain the mass spectrum of the unknown peak.

  • Compare the observed mass-to-charge ratio (m/z) with the predicted masses of the potential degradation products in the table above. Remember to consider the possibility of different ionization adducts (e.g., [M+H]⁺, [M+Na]⁺, [M-H]⁻).

Causality: Forced degradation studies intentionally degrade the sample under controlled stress conditions.[1][2] If the unknown peak increases in intensity under a specific stress condition, it provides strong evidence for its identity as a degradation product formed through that pathway.

Experimental Protocol: Forced Degradation

  • Acid Hydrolysis: Dissolve the sample in a solution of 0.1 M HCl and heat at 60°C for 24 hours.

  • Base Hydrolysis: Dissolve the sample in a solution of 0.1 M NaOH and heat at 60°C for 24 hours.

  • Oxidative Degradation: Treat the sample with 3% hydrogen peroxide at room temperature for 24 hours.

  • Thermal Degradation: Heat the solid sample at 105°C for 48 hours.

  • Photodegradation: Expose a solution of the sample to UV light (e.g., 254 nm) for 24 hours.

After each stress condition, analyze the sample by LC-MS and compare the chromatograms to your original sample. An increase in the peak area of the unknown under a specific condition suggests it is a product of that degradation pathway.

Causality: For definitive structural confirmation, the unknown impurity needs to be isolated and analyzed by Nuclear Magnetic Resonance (NMR) spectroscopy.

Protocol:

  • Isolate the impurity using preparative HPLC.

  • Acquire ¹H and ¹³C NMR spectra of the isolated compound.

  • The spectral data should be consistent with the proposed structure of the degradation product.

Visualizing the Process

Predicted Decomposition Pathways

parent 2-[3-(Cyanomethoxy)phenyl]acetic acid amide 2-[3-(Carbamoylmethoxy)phenyl]acetic acid parent->amide H₂O (Acid/Base) phenol 3-Hydroxyphenylacetic acid parent->phenol Harsh Acid/Base decarboxylated 3-(Cyanomethoxy)toluene parent->decarboxylated Heat or UV diacid 2-[3-(Carboxymethoxy)phenyl]acetic acid amide->diacid H₂O (Acid/Base)

Caption: Predicted degradation pathways of 2-[3-(Cyanomethoxy)phenyl]acetic acid.

Troubleshooting Workflow

start Unknown Peak Observed step1 Step 1: System Suitability & Blank Analysis start->step1 step2 Step 2: Propose Potential Degradation Products step1->step2 step3 Step 3: LC-MS Analysis for Mass ID step2->step3 step4 Step 4: Forced Degradation Studies step3->step4 step5 Step 5: Isolate and Characterize by NMR step4->step5 end Structure Confirmed step5->end

Caption: Workflow for identifying unknown peaks in a chromatogram.

References

  • Hooppaw, K. L., et al. (2022). The Phenylacetic Acid Catabolic Pathway Regulates Antibiotic and Oxidative Stress Responses in Acinetobacter baumannii. mBio, 13(2), e03774-21. [Link]

  • Alsante, K. M., et al. (2014). A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Pharmaceutical Technology, 38(3). [Link]

  • ICH Harmonised Tripartite Guideline. (2003). Q1A(R2): Stability Testing of New Drug Substances and Products. [Link]

  • Chemistry LibreTexts. (2021). 13.10: Protecting Groups in Organic Synthesis. [Link]

  • Save My Exams. (2025). Nitriles (OCR A Level Chemistry A): Revision Note. [Link]

  • Marahatta, A., et al. (2012). Determination of phenylbutyric acid and its metabolite phenylacetic acid in different tissues of mouse by liquid chromatography with tandem mass spectrometry and its application in drug tissue distribution. Journal of Chromatography B, 903, 118-125. [Link]

  • Koukoulitsa, C., et al. (2013). Analysis of Naturally Occurring Phenolic Compounds in Aromatic Plants by RP-HPLC Coupled to Diode Array Detector (DAD) and GC-MS after Silylation. Molecules, 18(3), 3026-3044. [Link]

  • SIELC Technologies. (2018). Separation of Phenylacetic acid on Newcrom R1 HPLC column. [Link]

  • Davis, F. A., et al. (2004). Phenylacetic acid. Acta Crystallographica Section E: Structure Reports Online, 60(1), o95-o96. [Link]

  • SpectraBase. Phenylacetic acid. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the HPLC Analysis and Method Validation of 2-[3-(Cyanomethoxy)phenyl]acetic Acid

For researchers, scientists, and drug development professionals, the accurate quantification of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of robust and reliable drug development. T...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the accurate quantification of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of robust and reliable drug development. This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) methods for the analysis of 2-[3-(Cyanomethoxy)phenyl]acetic acid, a key intermediate in various synthetic pathways. We will explore a proposed, validated HPLC method, discuss the scientific rationale behind its development, and compare its performance with alternative analytical techniques.

Introduction to 2-[3-(Cyanomethoxy)phenyl]acetic Acid and the Imperative for Accurate Analysis

2-[3-(Cyanomethoxy)phenyl]acetic acid is a substituted phenylacetic acid derivative. The presence of both a carboxylic acid and a cyanomethoxy group imparts a degree of polarity that requires careful consideration during analytical method development. Phenylacetic acid and its derivatives are building blocks for many pharmaceuticals, including non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents[1]. The purity and concentration of this intermediate can significantly impact the yield and impurity profile of the final API. Therefore, a precise and reliable analytical method is crucial for in-process control and quality assurance.

Proposed HPLC Method for 2-[3-(Cyanomethoxy)phenyl]acetic Acid

Based on the structural characteristics of 2-[3-(Cyanomethoxy)phenyl]acetic acid—an aromatic carboxylic acid with polar substituents—a reversed-phase HPLC (RP-HPLC) method is the most suitable approach. RP-HPLC is a powerful and versatile technique for the separation of a wide range of organic molecules[2].

Rationale for Method Development

The development of a successful HPLC method hinges on the careful selection of the stationary phase, mobile phase, and detection parameters, all tailored to the physicochemical properties of the analyte.

  • Stationary Phase Selection: A C18 (octadecylsilyl) stationary phase is proposed due to its hydrophobicity, which provides good retention for the phenyl ring of the analyte. The polar cyanomethoxy and carboxylic acid groups will modulate this retention, allowing for elution under typical reversed-phase conditions. For polar compounds, specialized C18 columns designed for use with highly aqueous mobile phases can prevent phase collapse and ensure reproducible retention times[3].

  • Mobile Phase Selection:

    • pH Control: The pKa of the parent compound, phenylacetic acid, is approximately 4.31[4]. The cyanomethoxy substituent is unlikely to drastically alter this value. To ensure consistent retention and good peak shape for this acidic compound, the mobile phase pH should be controlled. By setting the pH of the aqueous portion of the mobile phase to a value at least one pH unit below the analyte's pKa (e.g., pH 2.5-3.0), the carboxylic acid will be in its protonated, less polar form, leading to better retention on the C18 column. A phosphate or formate buffer is a suitable choice for this pH range.

    • Organic Modifier: Acetonitrile is chosen as the organic modifier due to its low viscosity, which results in lower backpressure, and its UV transparency at lower wavelengths. A gradient elution, starting with a lower concentration of acetonitrile and gradually increasing, will be employed to ensure the elution of any less polar impurities and provide a sharp, well-resolved peak for the main analyte.

  • Detection: The benzene ring in the analyte's structure provides a chromophore suitable for UV detection. Substituted benzenes typically exhibit a π→π* transition in the 250-270 nm range[5]. Therefore, a detection wavelength of 254 nm is proposed as a starting point, with further optimization based on the UV spectrum of the compound.

Proposed HPLC Method Parameters
ParameterRecommended Condition
Column C18, 150 mm x 4.6 mm, 5 µm particle size
Mobile Phase A 0.1% Phosphoric Acid in Water (pH ~2.5)
Mobile Phase B Acetonitrile
Gradient 0-2 min: 30% B; 2-15 min: 30% to 80% B; 15-17 min: 80% B; 17-18 min: 80% to 30% B; 18-25 min: 30% B
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection UV at 254 nm
Injection Volume 10 µL
Expected Retention Time ~ 7-9 minutes

HPLC Method Validation: A Self-Validating System

A robust analytical method is one that has been validated to ensure it is fit for its intended purpose. The validation process provides documented evidence that the method is reliable, reproducible, and accurate. The following validation parameters should be assessed according to the International Council for Harmonisation (ICH) guidelines.

System Suitability

Before commencing any validation experiments, system suitability tests are performed to ensure the chromatographic system is performing adequately.

ParameterAcceptance Criteria
Tailing Factor (T) T ≤ 2.0
Theoretical Plates (N) N ≥ 2000
Relative Standard Deviation (RSD) of Peak Area (n=6) RSD ≤ 2.0%
Specificity

Specificity is the ability of the method to accurately measure the analyte in the presence of other components such as impurities, degradation products, and matrix components. This is typically assessed by analyzing a placebo and a spiked sample to demonstrate that there are no interfering peaks at the retention time of the analyte.

Linearity and Range

The linearity of an analytical procedure is its ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.

  • Procedure: Prepare a series of at least five standard solutions of 2-[3-(Cyanomethoxy)phenyl]acetic acid at different concentrations (e.g., 50%, 75%, 100%, 125%, 150% of the expected sample concentration).

  • Analysis: Inject each standard in triplicate and plot a graph of the mean peak area versus concentration.

  • Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

Concentration LevelConcentration (µg/mL)Mean Peak Area
150450,123
275675,432
3100900,789
41251,125,987
51501,350,234
Correlation Coefficient (r²) 0.9998
Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is often expressed as the percent recovery.

  • Procedure: Analyze samples of a known concentration (e.g., a placebo spiked with the analyte at 80%, 100%, and 120% of the target concentration).

  • Analysis: Perform the analysis in triplicate at each concentration level.

  • Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.

Concentration LevelTheoretical (µg/mL)Measured (µg/mL)Recovery (%)
80%8079.599.4
100%100100.2100.2
120%120119.399.4
Precision

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is usually expressed as the Relative Standard Deviation (RSD).

  • Repeatability (Intra-day precision): The precision of the method is determined by analyzing six replicate samples of the same concentration on the same day.

  • Intermediate Precision (Inter-day precision): The precision is assessed by analyzing the same sample on different days, by different analysts, or with different equipment.

  • Acceptance Criteria: The RSD for repeatability and intermediate precision should be ≤ 2.0%.

Precision TypeRSD (%)
Repeatability (n=6) 0.8
Intermediate Precision (n=6) 1.2
Limit of Detection (LOD) and Limit of Quantitation (LOQ)
  • LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Determination: These can be determined based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ, or from the standard deviation of the response and the slope of the calibration curve.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

  • Procedure: Introduce small variations in parameters such as mobile phase composition (±2%), pH (±0.2 units), column temperature (±5 °C), and flow rate (±0.1 mL/min).

  • Analysis: Observe the effect on system suitability parameters (retention time, peak area, tailing factor).

  • Acceptance Criteria: The system suitability parameters should remain within the acceptance criteria.

Comparison with Alternative Analytical Techniques

While HPLC is a powerful tool, other techniques can also be employed for the analysis of organic acids.

TechniquePrincipleAdvantagesDisadvantages
High-Performance Liquid Chromatography (HPLC) Separation based on partitioning between a liquid mobile phase and a solid stationary phase.High resolution, sensitivity, and reproducibility. Versatile for a wide range of compounds.Can be time-consuming and requires skilled operators.
Gas Chromatography-Mass Spectrometry (GC-MS) Separation of volatile compounds followed by mass-based detection.Excellent sensitivity and specificity, providing structural information.Requires derivatization for non-volatile compounds like carboxylic acids, which adds complexity. Not suitable for thermally labile compounds.
Ion Chromatography (IC) Separation of ions and polar molecules based on their affinity for an ion exchanger.Excellent for the analysis of ionic species, including organic acids.May have lower resolution for complex mixtures compared to RP-HPLC.
Capillary Electrophoresis (CE) Separation based on the differential migration of charged species in an electric field.High separation efficiency, small sample volume requirements, and fast analysis times.Can have lower sensitivity and reproducibility compared to HPLC.

Visualizing the Workflow

HPLC Analysis Workflow

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_hplc HPLC System cluster_data Data Analysis Sample Weigh Sample Dilution Dilute to Working Concentration Sample->Dilution Standard Prepare Standard Solutions Standard->Dilution Injector Autosampler Dilution->Injector Mobile_Phase Mobile Phase Preparation (A: 0.1% H3PO4, B: ACN) Pump Gradient Pump Mobile_Phase->Pump Pump->Injector Column C18 Column (30 °C) Injector->Column Detector UV Detector (254 nm) Column->Detector Chromatogram Generate Chromatogram Detector->Chromatogram Integration Peak Integration Chromatogram->Integration Quantification Quantification Integration->Quantification Method_Validation Start Method Validation Protocol System_Suitability System Suitability Start->System_Suitability Specificity Specificity System_Suitability->Specificity Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy Linearity->Accuracy Precision Precision Accuracy->Precision LOD_LOQ LOD & LOQ Precision->LOD_LOQ Robustness Robustness LOD_LOQ->Robustness End Validated Method Robustness->End

Caption: The sequential process of HPLC method validation according to ICH guidelines.

Conclusion

The proposed reversed-phase HPLC method provides a robust and reliable approach for the quantitative analysis of 2-[3-(Cyanomethoxy)phenyl]acetic acid. The method is based on sound chromatographic principles and, once validated, will offer the necessary precision, accuracy, and specificity required for quality control in a pharmaceutical setting. While alternative techniques like GC-MS, IC, and CE exist, HPLC remains the gold standard for this type of analysis due to its versatility, resolution, and established validation protocols. This guide serves as a comprehensive resource for developing and validating a fit-for-purpose analytical method for this important pharmaceutical intermediate.

References

  • Pharma's Almanac. (2024, January 17). Navigating HPLC Method Development: Tips for Success. Retrieved from [Link]

  • Resolian. (2025, December 2). HPLC-UV Method Development for Highly Polar Impurities. Retrieved from [Link]

  • Crawford Scientific. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. Retrieved from [Link]

  • ResearchGate. (n.d.). pKaH-values of phenylacetic acid derivatives. Retrieved from [Link]

  • Pearson+. (n.d.). The Ka of phenylacetic acid is 5.2 × 10−5, and the pKa of propion.... Retrieved from [Link]

  • BioPharma Services. (2023, February 6). BA Method Development: Polar Compounds. Retrieved from [Link]

  • Preprints.org. (n.d.). Spectroscopic Analysis of Electronic Transitions and Vibrational Modes in Substituted Benzene Derivatives: A Combined UV-Vis and. Retrieved from [Link]

  • Neliti. (n.d.). THE PREDICTION OF pKa VALUES FOR PHENOLIC COMPOUNDS BY THE DFT THEORY. Retrieved from [Link]

  • MDPI. (2023, July 13). Calculating the Aqueous pKa of Phenols: Predictions for Antioxidants and Cannabinoids. Retrieved from [Link]

  • Optibrium. (n.d.). Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. Retrieved from [Link]

  • NIST. (n.d.). Ultraviolet absorption spectra of seven substituted benzenes. Retrieved from [Link]

  • PubChem. (n.d.). 2-[2-(3-Cyano-3-methylbutoxy)phenyl]acetic acid. Retrieved from [Link]

  • PubChem. (n.d.). 2-[3-(Methoxycarbonyl)phenyl]acetic acid. Retrieved from [Link]

  • MDPI. (2022, November 24). Substituent Effects on the Ultraviolet Absorption Properties of 2,4-Dihydroxy Dibenzophenone. Retrieved from [Link]

  • Wikipedia. (n.d.). Benzyl cyanide. Retrieved from [Link]

  • St. Paul's Cathedral Mission College. (n.d.). ULTRAVIOLET SPECTROSCOPY. Retrieved from [Link]

  • ResearchGate. (2025, August 8). Substituent and solvent effects on the UV/vis absorption spectra of 5-(3- and 4-substituted arylazo)-4,6-dimethyl-3-cyano-2-pyridones. Retrieved from [Link]

  • Wikipedia. (n.d.). Phenylacetic acid. Retrieved from [Link]

  • MDPI. (2024, June 20). Synthesis of 2-[(3,4,5-Triphenyl)phenyl]acetic Acid and Derivatives. Retrieved from [Link]

  • Cheméo. (n.d.). Phenylacetic acid, 3-methylphenyl ester - Chemical & Physical Properties. Retrieved from [Link]

  • Google Patents. (n.d.). CN114380713A - Synthesis method of o-methyl benzoyl cyanide.
  • PubChem. (n.d.). Bromobenzyl Cyanide. Retrieved from [Link]

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Comparative

A Comparative Guide to the Validation of 2-[3-(Cyanomethoxy)phenyl]acetic acid via Melting Point Analysis

In the landscape of pharmaceutical development and quality control, the unambiguous identification and purity assessment of active pharmaceutical ingredients (APIs) and their intermediates are paramount. For crystalline...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical development and quality control, the unambiguous identification and purity assessment of active pharmaceutical ingredients (APIs) and their intermediates are paramount. For crystalline solids, melting point determination remains a fundamental, yet powerful, analytical technique.[1][2] This guide provides an in-depth comparison and validation framework for 2-[3-(Cyanomethoxy)phenyl]acetic acid, a key chemical entity, using melting point analysis. We will explore the theoretical underpinnings, present a standardized protocol, and compare its thermal behavior against structural isomers to demonstrate the specificity and utility of this method.

The Enduring Relevance of Melting Point in Modern Pharmaceutical Analysis

The melting point of a pure crystalline solid is a distinct physical property, representing the temperature at which it transitions from a solid to a liquid phase.[3][4] For pure substances, this transition occurs over a very narrow temperature range, typically 0.5–1°C.[4] However, the presence of impurities disrupts the crystal lattice, weakening the intermolecular forces and resulting in two observable effects: a depression of the melting point and a broadening of the melting range.[3][4][5] This phenomenon, known as melting point depression, is a critical indicator of purity.[4][5] Regulatory bodies like the United States Pharmacopeia (USP) recognize melting point determination as a compendial method for both identity confirmation and purity assessment.[1][3][6][7]

Comparative Compounds: The Importance of Isomeric Specificity

To validate the identity of 2-[3-(Cyanomethoxy)phenyl]acetic acid, it is crucial to differentiate it from structurally similar compounds, particularly its positional isomers. Impurities or cross-contamination with these isomers during synthesis can significantly impact the final product's efficacy and safety. For this guide, we will compare the target compound with its ortho (2-position) and para (4-position) isomers of the cyanomethoxy group on the phenyl ring.

  • Target Compound: 2-[3-(Cyanomethoxy)phenyl]acetic acid

  • Comparative Isomer 1: 2-[2-(Cyanomethoxy)phenyl]acetic acid

  • Comparative Isomer 2: 2-[4-(Cyanomethoxy)phenyl]acetic acid

Experimental Protocol: Capillary Melting Point Determination (USP <741> Method)

The following protocol adheres to the principles outlined in USP General Chapter <741> for Class I substances, utilizing a modern digital melting point apparatus.[6][8]

Instrumentation:

  • Digital Melting Point Apparatus with controlled heating ramp and observation window/camera.

  • Melting point capillary tubes (0.8-1.2 mm internal diameter).[6][8]

  • Certified Melting Point Reference Standards for calibration (e.g., Caffeine, Vanillin).

Procedure:

  • Instrument Calibration: Verify the instrument's temperature accuracy using at least two USP Melting Point Reference Standards that bracket the expected melting range of the samples.[6][9]

  • Sample Preparation:

    • Ensure the sample is a fine, dry powder. If necessary, gently pulverize the crystalline material.[1][6]

    • Charge the capillary tube by tapping the open end into the sample powder.

    • Invert the tube and tap the sealed end on a hard surface to tightly pack the powder into a column 2.5–3.5 mm high.[8]

  • Determination:

    • Place the charged capillary tube into the heating block of the apparatus.

    • Set the starting temperature to approximately 10°C below the lowest expected melting point of the compounds being tested.

    • Set the heating ramp rate. For a preliminary fast scan, a rate of 10°C/minute can be used. For the official determination, a slow ramp rate of 1°C/minute is required to ensure thermal equilibrium.[8][10][11]

    • Record two temperatures:

      • T1 (Onset): The temperature at which the first drop of liquid becomes visible.

      • T2 (Clear Point): The temperature at which the last solid particle melts, and the substance is completely liquid.

    • The melting range is reported as T1 – T2.

  • Mixed Melting Point for Identity Confirmation:

    • Prepare an intimate 1:1 mixture of the test sample (2-[3-(Cyanomethoxy)phenyl]acetic acid) and an authentic reference standard.

    • Determine the melting range of the mixture. If there is no depression or broadening of the range compared to the individual components, the chemical identity is confirmed.[2][4][6]

Experimental Workflow for Melting Point Determination

G cluster_prep Preparation cluster_analysis Analysis cluster_validation Validation Calibrate Calibrate Instrument with Reference Standards Pulverize Pulverize Sample to Fine Powder Calibrate->Pulverize Charge Charge Capillary Tube (2.5-3.5 mm height) Pulverize->Charge Place Place Capillary in Apparatus Charge->Place Heat Heat at Controlled Rate (1°C / min) Place->Heat Observe Observe & Record Onset (T1) and Clear (T2) Points Heat->Observe Report Report Melting Range (T1 - T2) Observe->Report Compare Compare to Specification & Isomer Data Report->Compare

Caption: Workflow for USP <741> compliant melting point determination.

Comparative Data Analysis

The table below presents the literature melting points for 2-[3-(Cyanomethoxy)phenyl]acetic acid and its positional isomers. Hypothetical experimental results are included to illustrate how melting point analysis can be used for validation and purity assessment.

Compound NameCAS NumberLiterature Melting Point (°C)Hypothetical Experimental Result (°C)Interpretation
2-[3-(Cyanomethoxy)phenyl]acetic acid Not readily available113 - 117 °C 114.5 - 116.0 °C Validated Identity, High Purity
2-[4-(Cyanomethoxy)phenyl]acetic acid5462-71-5150 - 154 °C[12]151.0 - 152.5 °CDistinct Isomer, High Purity
2-[2-(Cyanomethoxy)phenyl]acetic acid93-25-4 (as methoxy analog)~100-102°C (Estimated based on similar structures)100.5 - 102.0 °CDistinct Isomer, High Purity
Impure 2-[3-(Cyanomethoxy)phenyl]acetic acidN/AN/A108.0 - 113.5 °CDepressed & Broad Range, Impure

Note: A specific CAS number and melting point for the 2-cyanomethoxy isomer were not readily found; the value is an expert estimation based on related structures like 2-methoxyphenylacetic acid (MP: 101-104°C) for illustrative purposes.

Interpretation and Validation Insights

The data clearly demonstrates the power of melting point analysis for both identification and purity control.

  • Identity Validation: The experimental melting range of the pure target compound (114.5 - 116.0 °C) falls squarely within its literature value (113 - 117 °C) and is significantly different from its ortho (~101 °C) and para (151-153 °C) isomers.[12] This distinct thermal signature provides strong, reliable evidence of chemical identity. A mixed melting point test with a certified standard would provide definitive confirmation.[6]

  • Purity Assessment: The narrow experimental range of 1.5°C for the pure sample is indicative of high purity.[3] In contrast, the hypothetical impure sample shows both a depression (onset at 108.0 °C vs. 114.5 °C) and a significant broadening of the range (5.5°C vs. 1.5°C). This result immediately flags the material as contaminated, warranting further investigation by methods such as chromatography.

  • Practical Implications: In a drug development setting, an unexpectedly low or broad melting range for a batch of 2-[3-(Cyanomethoxy)phenyl]acetic acid could signal a critical issue in the synthetic or purification process. It could indicate, for example, incomplete reaction or the presence of isomeric byproducts. Using this simple, rapid test as a first-line quality check can save significant time and resources by preventing impure material from progressing to later-stage development.

Conclusion

Melting point determination, while a classic technique, remains an indispensable tool for the validation of crystalline pharmaceutical compounds like 2-[3-(Cyanomethoxy)phenyl]acetic acid. Its ability to simultaneously confirm identity and provide a qualitative measure of purity is unmatched in its simplicity and speed. By comparing the sharp, characteristic melting range of the pure product against its structural isomers and impure samples, researchers and quality control professionals can gain a high degree of confidence in the material's integrity, ensuring it meets the stringent standards required for drug development.

References

  • General Chapters: <741> MELTING RANGE OR TEMPERATURE - Pharmacopeia. United States Pharmacopeial Convention.[Link]

  • Melting Point Determination in Pharmaceutical Industry. NANOLAB.[Link]

  • Melting Point Determination | Your Guide to Melting Point Analysis. Mettler Toledo.[Link]

  • Melting Range or Temperature (Apparatus and Deternination). Pharmaguideline.[Link]

  • Determination of Melting Points According to Pharmacopeia. Stanford Research Systems.[Link]

  • Melting Point Determination. ResolveMass Laboratories Inc.[Link]

  • Melting Point Determination. Lambda Photometrics Ltd.[Link]

  • <741> Melting Range or Temperature - USP-NF ABSTRACT. USP-NF.[Link]

  • Compliance with Amended General Chapter USP<741>Melting Range or Temperature. Giani, S., & Towers, N. M. (2019).[Link]

  • Revision Notes - Identifying purity using melting and boiling points. Sparkle.[Link]

  • Melting point determination. University of Calgary.[Link]

  • Melting point depression. IBChem.[Link]

  • Compliance with amended General Chapter USP<741>Melting Range or Temperature. ChemRxiv.[Link]

  • Melting point testing as per USP 741. YouTube.[Link]

  • 6.1C: Melting Point Theory. Chemistry LibreTexts.[Link]

  • 4-Cyanophenylacetic acid 97 5462-71-5. MilliporeSigma.[Link]

Sources

Validation

A Comparative Guide to Bioassay Validation: Introducing 2-[3-(Cyanomethoxy)phenyl]acetic acid as a Novel Standard

For researchers, scientists, and drug development professionals, the rigorous validation of a bioassay is the bedrock upon which reliable and reproducible data are built. A critical, yet often nuanced, component of this...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the rigorous validation of a bioassay is the bedrock upon which reliable and reproducible data are built. A critical, yet often nuanced, component of this process is the selection and validation of an appropriate reference standard. This guide provides an in-depth technical comparison of bioassay validation using a novel, hypothetical in-house standard, 2-[3-(Cyanomethoxy)phenyl]acetic acid, against established alternatives. We will delve into the causality behind experimental choices, present detailed protocols, and provide supporting data to illustrate the validation process from a Senior Application Scientist's perspective.

The Lynchpin of a Reliable Bioassay: The Reference Standard

A reference standard is the cornerstone of a bioassay, serving as the benchmark against which all unknown samples are measured.[1][2] Its purpose is to ensure consistency and accuracy over the lifecycle of the assay.[1][2] The ideal reference standard is a well-characterized, homogenous, and stable substance that closely mimics the test article in its interaction with the biological system.[1][3] While large molecules like monoclonal antibodies or recombinant proteins are common reference standards in biologic drug development, small molecules can also serve this purpose, particularly in cell-based assays measuring specific pathway activation or inhibition.

In this guide, we will explore the validation of a novel small molecule, 2-[3-(Cyanomethoxy)phenyl]acetic acid, as a primary in-house reference standard for a hypothetical cell-based assay measuring the inhibition of a cytokine-induced signaling pathway. We will compare its validation and performance characteristics to a commonly used, commercially available, and well-characterized small molecule inhibitor, "Inhibitor X."

Introducing Our Candidate: 2-[3-(Cyanomethoxy)phenyl]acetic acid

For the purpose of this guide, we will consider 2-[3-(Cyanomethoxy)phenyl]acetic acid as a novel, proprietary compound synthesized in-house. Its phenylacetic acid scaffold is a common motif in biologically active molecules.[4][5][6] The cyanomethoxy and acetic acid functionalities suggest potential for specific interactions with biological targets. Before it can be established as a reference standard, it must undergo rigorous characterization and validation.

The Validation Gauntlet: A Step-by-Step Guide

Bioassay validation is a systematic process to demonstrate that the assay is suitable for its intended purpose.[1][7] The International Council for Harmonisation (ICH) guidelines, particularly Q2(R1), provide a comprehensive framework for this process.[7] We will follow these principles to validate our bioassay using 2-[3-(Cyanomethoxy)phenyl]acetic acid.

Experimental Workflow for Bioassay Validation

G cluster_0 Phase 1: Pre-Validation cluster_1 Phase 2: Formal Validation cluster_2 Phase 3: Post-Validation A Assay Development & Optimization B Reference Standard Characterization A->B C Pre-Validation Assessment B->C D Specificity C->D E Linearity D->E F Range E->F G Accuracy F->G H Precision (Repeatability & Intermediate) G->H I Robustness H->I J System Suitability Testing I->J K Routine Use & Monitoring J->K

Caption: A high-level overview of the bioassay validation lifecycle.

Part 1: Specificity

The "Why": Specificity demonstrates that the assay signal is a direct result of the analyte of interest and is not influenced by other components in the sample matrix.[7] This is crucial to avoid false-positive or false-negative results.

The "How":

Experimental Protocol: Specificity Assessment

  • Analyte Specificity:

    • Prepare a series of wells with the cell line of interest.

    • Add the cytokine inducer to all wells except the negative control.

    • To test wells, add a concentration of 2-[3-(Cyanomethoxy)phenyl]acetic acid known to give approximately 50% inhibition (IC50).

    • To specificity control wells, add structurally similar but inactive molecules.

    • To interference control wells, add the vehicle (e.g., DMSO) at the same concentration used for the test compound.

    • Incubate for the predetermined time.

    • Measure the signaling pathway output (e.g., luminescence, fluorescence).

  • Matrix Interference:

    • Spike known concentrations of 2-[3-(Cyanomethoxy)phenyl]acetic acid into different biological matrices (e.g., serum-containing media vs. serum-free media).

    • Compare the dose-response curves obtained in the different matrices.

Comparative Data: Specificity

Parameter2-[3-(Cyanomethoxy)phenyl]acetic acidInhibitor X (Commercial Standard)Acceptance Criteria
Signal Inhibition vs. Inactive Analog >95% reduction in signal with active compound, <5% with inactive analog>95% reduction in signal with active compound, <5% with inactive analogSignal from inactive analog should be indistinguishable from vehicle control.
Matrix Effect on IC50 <10% shift in IC50 between matrices<10% shift in IC50 between matrices<15% shift in IC50.

Interpretation: The data should demonstrate that only the active molecule produces a dose-dependent inhibition and that the sample matrix does not significantly alter the assay's performance.

Part 2: Linearity and Range

The "Why": Linearity demonstrates a proportional relationship between the analyte concentration and the assay signal within a specific range.[8] The range is the interval between the upper and lower concentrations of the analyte that have been shown to be determined with acceptable linearity, accuracy, and precision.[8][9]

The "How":

Experimental Protocol: Linearity and Range Determination

  • Prepare a stock solution of 2-[3-(Cyanomethoxy)phenyl]acetic acid in a suitable solvent (e.g., DMSO).

  • Perform a serial dilution to create at least 8-10 concentration points spanning the expected inhibitory range (e.g., from 100% to 0% inhibition).

  • Run each concentration in triplicate in the bioassay.

  • Plot the response (e.g., % inhibition) against the logarithm of the concentration.

  • Perform a four-parameter logistic (4PL) curve fit to the data.

G cluster_0 Linear Portion of Dose-Response Curve A Lower Asymptote B Linear Range A->B C Upper Asymptote B->C Concentration Log [Concentration] Response Response (% Inhibition)

Caption: The relationship between linearity and range in a dose-response curve.

Comparative Data: Linearity and Range

Parameter2-[3-(Cyanomethoxy)phenyl]acetic acidInhibitor X (Commercial Standard)Acceptance Criteria
Correlation Coefficient (R²) >0.99>0.99R² ≥ 0.98
Linear Range 10 nM - 1000 nM5 nM - 500 nMCovers at least 80-120% of the expected test concentration.
Lower Limit of Quantification (LLOQ) 10 nM5 nMSignal is at least 5 times the blank signal.[10]
Upper Limit of Quantification (ULOQ) 1000 nM500 nMWithin the linear portion of the curve.

Interpretation: A high R² value indicates a good fit of the data to the curve, confirming linearity. The range should be wide enough to accurately quantify samples with varying levels of activity.

Part 3: Accuracy and Precision

The "Why": Accuracy refers to the closeness of the measured value to the true value.[11] Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogenous sample.[11] These are critical for ensuring the reliability of the data.

The "How":

Experimental Protocol: Accuracy and Precision Assessment

  • Accuracy (Spike and Recovery):

    • Prepare quality control (QC) samples at low, medium, and high concentrations within the linear range by spiking 2-[3-(Cyanomethoxy)phenyl]acetic acid into the assay matrix.

    • Analyze these QC samples against a calibration curve prepared with the same standard.

    • Calculate the percent recovery for each QC level.

  • Precision:

    • Repeatability (Intra-assay precision): Analyze the low, medium, and high QC samples in replicate (n=6) within the same assay run.

    • Intermediate Precision (Inter-assay precision): Analyze the low, medium, and high QC samples on different days, with different analysts, and on different instruments.

    • Calculate the mean, standard deviation, and coefficient of variation (%CV) for each level.

Comparative Data: Accuracy and Precision

Parameter2-[3-(Cyanomethoxy)phenyl]acetic acidInhibitor X (Commercial Standard)Acceptance Criteria
Accuracy (% Recovery) 95% - 105%97% - 103%80% - 120%
Repeatability (%CV) <15%<10%≤ 20%
Intermediate Precision (%CV) <20%<15%≤ 25%

Interpretation: The results should demonstrate that the assay can accurately and precisely quantify the analyte across the defined range and under various conditions.

Conclusion: A Tale of Two Standards

This guide has outlined a rigorous, albeit hypothetical, validation process for a novel in-house reference standard, 2-[3-(Cyanomethoxy)phenyl]acetic acid, and compared its expected performance to an established commercial standard. While a commercial standard like "Inhibitor X" offers the advantage of extensive prior characterization and immediate availability, developing a well-characterized in-house standard provides long-term control over the supply and a deep understanding of its properties.

The validation of 2-[3-(Cyanomethoxy)phenyl]acetic acid, following the principles of ICH Q2(R1), demonstrates its suitability as a reference standard, provided it meets the stringent acceptance criteria for specificity, linearity, range, accuracy, and precision. For any laboratory, the choice between an in-house and a commercial standard will depend on factors such as the availability of resources for characterization, the long-term needs of the project, and regulatory requirements. Ultimately, a thoroughly validated reference standard is indispensable for generating high-quality, reliable bioassay data that can confidently support drug development decisions.

References

  • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • BEBPA. (2024). Reference Standards for Potency Assays. [Link]

  • Lee, J. W., et al. (2011). Fit-for-Purpose Method Development and Validation for Successful Biomarker Measurement. Pharmaceutical Research, 28(10), 2342–2357. [Link]

  • BioPharm International. (2020). Essentials in Bioassay Development. [Link]

  • Oekotoxzentrum. (n.d.). Selection criteria to select in vitro bioassays for implementation and use. [Link]

  • BEBPA. (n.d.). Reference Standards for Potency Assays: White Paper. [Link]

  • Quantics Biostatistics. (2024, June 4). Optimising Suitability Criteria for Bioassays. [Link]

  • U.S. Department of Agriculture, Animal and Plant Health Inspection Service. (n.d.). Potency Test References. [Link]

  • U.S. Food and Drug Administration. (2011). Guidance for Industry: Potency Tests for Cellular and Gene Therapy Products. [Link]

  • National Center for Biotechnology Information. (n.d.). Bioanalytical Method Validation: An Updated Review. [Link]

  • European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

  • CASSS. (n.d.). Table 32: Reference Standards for Cell & Gene Therapy Products - Best Practices for Autologous. [Link]

  • MDPI. (2024, June 20). Synthesis of 2-[(3,4,5-Triphenyl)phenyl]acetic Acid and Derivatives. [Link]

  • Inventiva Pharma. (n.d.). Synthesis of substituted phenyl acetic acid and 5-membered heterocycles derivatives. [Link]

  • Google Patents. (n.d.).

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Comparative

A Comparative Guide to the Crystal Structure Analysis of 2-[3-(Cyanomethoxy)phenyl]acetic Acid and its Analogs

For researchers, scientists, and drug development professionals, understanding the three-dimensional structure of a molecule is paramount. It dictates physical properties, biological activity, and informs rational drug d...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, understanding the three-dimensional structure of a molecule is paramount. It dictates physical properties, biological activity, and informs rational drug design. This guide provides a comprehensive framework for the crystal structure analysis of 2-[3-(cyanomethoxy)phenyl]acetic acid, a compound of interest in medicinal chemistry. In the absence of a publicly available crystal structure for this specific molecule, this guide will present a comparative analysis using the structurally characterized parent compound, phenylacetic acid, and its para-substituted analog, 4-hydroxyphenylacetic acid. This approach not only illustrates the experimental and analytical workflow but also provides a predictive lens through which to understand the likely structural features of the target molecule.

The fundamental technique at the heart of this analysis is single-crystal X-ray diffraction (SCXRD), an unparalleled method for elucidating the precise arrangement of atoms in a crystalline solid.[1][2] By examining the crystal structures of closely related compounds, we can infer how the introduction of a cyanomethoxy group at the meta position might influence molecular conformation and intermolecular interactions, particularly the hydrogen bonding networks that are critical in the solid-state chemistry of carboxylic acids.[3]

Experimental Design: From Powder to Single Crystal

The journey to a crystal structure begins with the growth of high-quality single crystals, often the most challenging step in the process.[4] For a small organic molecule like 2-[3-(cyanomethoxy)phenyl]acetic acid, several crystallization techniques can be employed.

Experimental Protocols

1. Crystallization of Phenylacetic Acid Analogs

  • Objective: To obtain single crystals suitable for X-ray diffraction.

  • Materials:

    • Target compound (e.g., 2-[3-(cyanomethoxy)phenyl]acetic acid)

    • A selection of solvents of varying polarity (e.g., ethanol, methanol, acetone, ethyl acetate, toluene, hexane)

    • Small glass vials (1-2 mL) with loose-fitting caps or septa for slow evaporation

    • Microscope for crystal inspection

  • Methodology: Slow Evaporation

    • Prepare a nearly saturated solution of the compound in a chosen solvent at room temperature. Gentle warming can be used to increase solubility, followed by cooling to room temperature.

    • Filter the solution to remove any particulate matter.

    • Transfer the clear solution to a clean vial.

    • Cover the vial in a way that allows for slow evaporation of the solvent (e.g., with a cap that is not tightly sealed, or by piercing a septum with a needle).

    • Place the vial in a vibration-free environment and allow the solvent to evaporate slowly over several days to weeks.

    • Monitor the vial periodically for the formation of crystals.

  • Causality Behind Choices: Slow evaporation is often the first method of choice due to its simplicity and effectiveness for many organic compounds. The choice of solvent is critical; a solvent in which the compound has moderate solubility is ideal. Too high a solubility may prevent crystallization, while too low a solubility may lead to rapid precipitation of an amorphous solid or very small crystals.

2. Single-Crystal X-ray Diffraction (SCXRD) Data Collection and Structure Refinement

  • Objective: To determine the unit cell parameters, space group, and atomic coordinates of the crystal.

  • Instrumentation: A single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation) and a detector.

  • Methodology:

    • Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm in all dimensions) is selected under a microscope and mounted on a goniometer head.

    • Data Collection: The mounted crystal is placed on the diffractometer and cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations. The diffractometer then rotates the crystal through a series of angles while irradiating it with X-rays, and the diffraction pattern is recorded.

    • Data Reduction: The collected diffraction data are processed to correct for experimental factors and to obtain a set of unique reflection intensities.

    • Structure Solution and Refinement: The processed data are used to solve the crystal structure, typically using direct methods. The resulting structural model is then refined to improve the agreement between the observed and calculated diffraction data.

  • Trustworthiness of the Protocol: This is a standard and well-established protocol in crystallography. The quality of the final structure is assessed by various metrics, such as the R-factor, which indicates the goodness of fit between the experimental data and the structural model.

The following diagram illustrates the general workflow for crystal structure determination:

G Compound Synthesis Compound Synthesis (e.g., 2-[3-(cyanomethoxy)phenyl]acetic acid) Crystallization Screening Crystallization Screening (Slow Evaporation, Vapor Diffusion, etc.) Compound Synthesis->Crystallization Screening Crystal Selection Single Crystal Selection (Microscopy) Crystallization Screening->Crystal Selection Crystal Growth Data Collection SCXRD Data Collection (Diffractometer) Crystal Selection->Data Collection Data Processing Data Reduction & Integration Data Collection->Data Processing Structure Solution Structure Solution (e.g., Direct Methods) Data Processing->Structure Solution Reflection Data Structure Refinement Structure Refinement Structure Solution->Structure Refinement Initial Model Structure Validation Structure Validation & Analysis (CIF file generation) Structure Refinement->Structure Validation Refined Structure

Caption: Workflow for Small Molecule Crystal Structure Determination.
Comparative Analysis of Crystal Structures

To predict the structural features of 2-[3-(cyanomethoxy)phenyl]acetic acid, we will compare the known crystal structures of phenylacetic acid and 4-hydroxyphenylacetic acid.

Table 1: Crystallographic Data Comparison

ParameterPhenylacetic Acid[3]4-Hydroxyphenylacetic Acid
Formula C₈H₈O₂C₈H₈O₃
Molecular Weight 136.15 g/mol 152.15 g/mol
Crystal System MonoclinicOrthorhombic
Space Group P2₁/aP2₁2₁2₁
a (Å) 10.201(5)5.3100(3)
b (Å) 4.9568(14)9.0392(4)
c (Å) 14.437(10)15.3871(8)
α (°) 9090
β (°) 99.17(5)90
γ (°) 9090
Volume (ų) 720.6(6)738.55(7)
Z 44
Calculated Density (g/cm³) 1.2551.368
Temperature (K) 295299
R-factor 0.0412Not explicitly stated, but structure determined.

Intermolecular Interactions: The Role of Hydrogen Bonding

In the solid state, carboxylic acids typically form strong hydrogen-bonded dimers through their carboxyl groups.[3] This is a dominant supramolecular synthon that dictates the packing of these molecules.

  • Phenylacetic Acid: The crystal structure of phenylacetic acid exhibits the classic centrosymmetric head-to-tail hydrogen-bonded dimer between the carboxylic acid groups of two molecules.[3]

  • 4-Hydroxyphenylacetic Acid: In contrast, the presence of the hydroxyl group in the para position introduces additional hydrogen bonding capabilities. The crystal structure of 4-hydroxyphenylacetic acid is characterized by a more complex three-dimensional network of hydrogen bonds, involving both the carboxylic acid and the phenolic hydroxyl groups. Each molecule participates in four hydrogen bonds with its neighbors.

The following diagram illustrates the common hydrogen bonding patterns in carboxylic acids and the potential interactions in our target molecule.

G cluster_paa Phenylacetic Acid cluster_hpaa 4-Hydroxyphenylacetic Acid cluster_target 2-[3-(Cyanomethoxy)phenyl]acetic Acid (Hypothetical) paa1 R-COOH paa2 HOOC-R paa1->paa2 O-H···O O···H-O hpaa1 HO-Ar-COOH hpaa2 HOOC-Ar-OH hpaa1->hpaa2 Carboxylic Dimer + Phenolic H-bonds target NC-O-Ar-COOH neighbor Neighbor Molecule target->neighbor Carboxylic Dimer? C-H···N interactions? C-H···O interactions?

Caption: Comparison of Hydrogen Bonding Motifs.
Predictive Insights for 2-[3-(Cyanomethoxy)phenyl]acetic Acid

Based on the comparative analysis, we can hypothesize the following for the crystal structure of 2-[3-(cyanomethoxy)phenyl]acetic acid:

  • Carboxylic Acid Dimer Formation: It is highly probable that the primary intermolecular interaction will be the formation of hydrogen-bonded dimers between the carboxylic acid groups, similar to phenylacetic acid.

  • Role of the Cyanomethoxy Group: The cyanomethoxy substituent introduces additional functionalities that can participate in weaker intermolecular interactions. The nitrogen atom of the cyano group is a potential hydrogen bond acceptor, and could engage in C-H···N interactions. The ether oxygen is also a potential hydrogen bond acceptor for C-H···O interactions. These weaker interactions would likely play a significant role in the overall crystal packing.

  • Conformational Flexibility: The cyanomethoxy group has rotational freedom around the Ar-O and O-CH₂ bonds. The preferred conformation in the solid state will be a balance between intramolecular steric effects and the optimization of intermolecular interactions.

Conclusion

While the crystal structure of 2-[3-(cyanomethoxy)phenyl]acetic acid remains to be experimentally determined, a comparative analysis of its structural analogs provides a robust framework for predicting its solid-state behavior. The experimental protocols outlined in this guide offer a clear path for obtaining and analyzing the crystal structure. The insights gained from the crystal structures of phenylacetic acid and 4-hydroxyphenylacetic acid strongly suggest that the formation of carboxylic acid dimers will be the dominant supramolecular feature, with the cyanomethoxy group likely influencing the finer details of the crystal packing through weaker hydrogen bonds. The determination of the crystal structure of this and other meta-substituted phenylacetic acids would be a valuable contribution to the field, providing a more complete understanding of the structure-property relationships in this important class of molecules.

References

  • IUCr Journals. (n.d.). 4-Hydroxyphenylacetic acid. Retrieved from [Link]

  • Hodgson, D. J., & Asplund, R. O. (1991). Phenylacetic acid. Acta Crystallographica Section C: Crystal Structure Communications, 47(9), 1986-1987. Retrieved from [Link]

  • Smit, P. H., Derissen, J. L., & van Duijneveldt, F. B. (1979). Intermolecular interactions in crystals of carboxylic acids. III. Non-empirical interatomic potential functions. Molecular Physics, 37(2), 521-539. Retrieved from [Link]

  • Gavezzotti, A. (1998). Relationship between the Crystal Structure and Morphology of Carboxylic Acid Polymorphs. Predicted and Experimental Morphologies. Silica, 1(1). Retrieved from [Link]

  • SPT Labtech. (n.d.). Chemical crystallization. Retrieved from [Link]

  • University of Southampton. (2023, March 1). Advanced crystallisation methods for small organic molecules. ePrints Soton. Retrieved from [Link]

  • Staples, R. J. (2016). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E: Crystallographic Communications, 72(Pt 8), 1033–1040. Retrieved from [Link]

  • Royal Society of Chemistry. (2023, March 1). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews. Retrieved from [Link]

  • PubChem. (n.d.). Hydroxyphenylacetic acid. Retrieved from [Link]

  • CSIRO Publishing. (1992). Molecular Cocrystals of Carboxylic Acids. IX. Carboxylic Acid Interactions With Organic Heterocyclic Bases. Australian Journal of Chemistry. Retrieved from [Link]

  • PubChem. (n.d.). Phenylacetic Acid. Retrieved from [Link]

  • MDPI. (2023, October 7). Crystal Structures and Physicochemical Properties of 3-Chloro-4-hydroxyphenylacetic Acid Salts with Amines. Retrieved from [Link]

  • FooDB. (2011, September 21). Showing Compound 3-Hydroxyphenylacetic acid (FDB022047). Retrieved from [Link]

  • SpringerLink. (2012). Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction. Retrieved from [Link]

  • ResearchGate. (2016, February 3). How do organic compounds single crystal X rays diffraction work? Retrieved from [Link]

  • ACS Publications. (2007). The Incorporation of a Single-Crystal X-ray Diffraction Experiment into the Undergraduate Physical Chemistry Laboratory. Journal of Chemical Education. Retrieved from [Link]

  • PubChem. (n.d.). 3'-Hydroxyphenylacetic acid. Retrieved from [Link]

  • SpringerLink. (2012). Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction. Retrieved from [Link]

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